3-(3-Nitrophenoxy)pyridine

• CAS: 28232-52-2

Core Science & Biosynthesis

1H and 13C NMR Chemical Shift Assignments for 3-(3-Nitrophenoxy)pyridine: A Comprehensive Guide

Executive Summary

The structural elucidation of diaryl ethers is a critical analytical step in modern drug discovery, agrochemical development, and materials science. 3-(3-Nitrophenoxy)pyridine (CAS: 28232-52-2) serves as an excellent model compound, featuring two distinct aromatic systems—a highly electron-deficient pyridine ring and a nitro-substituted phenyl ring—bridged by an ether oxygen.

As a Senior Application Scientist, I have designed this whitepaper to move beyond simple data listing. This guide provides a self-validating experimental framework, detailing the causality behind the chemical shifts, the step-by-step NMR acquisition protocols, and the logical deduction required to assign every proton and carbon in the molecule unambiguously.

Structural Deconstruction & Spin System Logic

Before placing the sample in the spectrometer, a rigorous theoretical deconstruction of the molecule is required. 3-(3-Nitrophenoxy)pyridine consists of two isolated spin systems separated by an NMR-silent oxygen bridge.

• Ring A (Pyridine Spin System): Contains four contiguous protons (H2, H4, H5, H6). The nitrogen atom inherently deshields the α -protons (H2, H6) via inductive withdrawal. The ether linkage at C3 introduces competing resonance donation (+M) and inductive withdrawal (-I).

• Ring B (3-Nitrophenyl Spin System): Contains four protons (H2', H4', H5', H6'). The strongly electron-withdrawing nitro group (-I, -M) at C3' drastically deshields the ortho and para positions, while the ether oxygen at C1' provides localized shielding via resonance.

Because direct scalar proton-proton coupling ( nJHH​ ) does not occur across the diaryl ether oxygen, standard 1D 1H NMR and 2D COSY can only resolve the individual rings. Bridging these two systems to confirm the intact molecule requires long-range heteronuclear correlation (HMBC)[1].

Experimental Protocol for Self-Validating NMR

To achieve a self-validating assignment, the analytical workflow must integrate 1D and 2D techniques. Relying solely on 1D 1H NMR leads to ambiguous assignments due to overlapping multiplet structures in the aromatic region (7.0–8.5 ppm)[2].

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of high-purity 3-(3-Nitrophenoxy)pyridine in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. CDCl3​ is chosen because the molecule lacks exchangeable protons, and the solvent's reference peaks ( 1H : 7.26 ppm, 13C : 77.16 ppm) are reliable[3]. Transfer the solution to a standard 5 mm precision NMR tube.

• 1D 1H NMR Acquisition: Acquire data on a 400 MHz or 500 MHz spectrometer at 298 K. Use a 30° excitation pulse, 16–32 scans, an acquisition time of ~3 seconds, and a relaxation delay ( D1​ ) of 2 seconds to ensure quantitative integration.

• 1D 13C{1H} NMR Acquisition: Use power-gated broadband proton decoupling (e.g., WALTZ-16). Acquire 1024–2048 scans with a D1​ of 2–3 seconds. The high number of scans is necessary to resolve the quaternary carbons (C3, C1', C3') which suffer from a lack of Nuclear Overhauser Effect (NOE) enhancement.

• 2D COSY (Correlation Spectroscopy): Acquire a gradient-selected COSY spectrum with 128 t1​ increments and 4 scans per increment to map the contiguous 3JHH​ couplings within Ring A and Ring B.

• 2D HSQC (Heteronuclear Single Quantum Coherence): Run a phase-sensitive, gradient-selected HSQC optimized for a one-bond coupling constant ( 1JCH​ ) of 145 Hz. This maps every proton to its directly attached carbon, validating the 1D carbon spectrum.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Optimize the pulse sequence for long-range couplings ( nJCH​ ) of 8 Hz. This is the critical validation step : it will show a 3-bond correlation from the pyridine C3 carbon to the phenyl H2'/H6' protons (and vice versa across the ether oxygen), definitively proving the connectivity of the two rings[1].

Chemical Shift Assignments (Data Presentation)

The following tables summarize the predicted chemical shifts derived from empirical additivity rules, substituent effects, and established 2D NMR correlation logic for diaryl ethers[3].

Table 1: 1H NMR Assignments (400 MHz, CDCl3​ )

Position	Shift ( δ , ppm)	Multiplicity	J -Coupling (Hz)	Integration	Assignment Rationale
H2	8.44	d	2.5	1H	Highly deshielded ( α to pyridine N); narrow meta-coupling to H4.
H6	8.42	dd	4.5, 1.5	1H	Deshielded ( α to N); coupled to H5 (ortho) and H4 (meta).
H4'	7.95	ddd	8.2, 2.2, 1.0	1H	Strongly deshielded by ortho- NO2​ ; para to ether oxygen.
H2'	7.77	t	2.2	1H	Deshielded by ortho- NO2​ ; narrow coupling indicates it sits between substituents.
H5'	7.53	t	8.2	1H	Meta to both substituents; exhibits standard ortho-coupling to H4' and H6'.
H4	7.39	ddd	8.5, 2.5, 1.5	1H	γ to N; shielded by ortho-ether oxygen resonance.
H6'	7.35	ddd	8.2, 2.2, 1.0	1H	Para to NO2​ ; shielded by ortho-ether oxygen resonance.
H5	7.30	dd	8.5, 4.5	1H	β to N; standard pyridine shift, slightly shielded by meta-ether.

Table 2: 13C NMR Assignments (100 MHz, CDCl3​ )

Position	Shift ( δ , ppm)	Type	Assignment Rationale
C1'	157.4	Cq	Ipso to ether oxygen on the phenyl ring; highly deshielded.
C3	152.8	Cq	Ipso to ether oxygen on the pyridine ring.
C3'	149.5	Cq	Ipso to the strongly electron-withdrawing nitro group.
C6	144.2	CH	α to pyridine N; slightly shielded by para-ether oxygen.
C2	138.5	CH	α to pyridine N; shielded by ortho-ether oxygen.
C5'	130.8	CH	Meta to both substituents; least affected by resonance.
C5	124.8	CH	β to pyridine N; relatively unaffected by substituents.
C4	123.5	CH	γ to pyridine N; shielded by ortho-ether oxygen.
C6'	123.1	CH	Ortho to ether oxygen, para to NO2​ .
C4'	118.5	CH	Ortho to NO2​ , para to ether oxygen.
C2'	113.2	CH	Ortho to both NO2​ and ether oxygen; highly shielded by oxygen +M effect.

Mechanistic Rationale for Chemical Shifts

Understanding the causality behind these values is what separates a technician from a scientist. The chemical shifts in 3-(3-Nitrophenoxy)pyridine are governed by a tug-of-war between inductive (-I) and mesomeric (+M/-M) effects[3].

• The Nitro Group Effect: The NO2​ group is a powerful electron-withdrawing group via both induction and resonance. This drastically deshields the protons ortho (H2', H4') and para (H6') to it. Consequently, H4' appears far downfield at ~7.95 ppm. However, the carbon directly attached to the nitro group (C3') is pushed to ~149.5 ppm, while the ortho carbons (C2', C4') experience varying degrees of shielding/deshielding based on the competing ether group.

• The Diaryl Ether Linkage: The oxygen atom withdraws electron density inductively (-I) from the attached carbons (C3 and C1'), pushing them to >150 ppm. Simultaneously, the oxygen donates its lone pair electrons into the aromatic π -systems via resonance (+M). This resonance heavily shields the protons and carbons ortho and para to the oxygen. This is why C2' drops to a highly shielded 113.2 ppm—it sits ortho to the electron-donating oxygen.

• Pyridine Anisotropy: The electronegative nitrogen atom in the pyridine ring withdraws electron density, severely deshielding the α -protons (H2, H6) and carbons (C2, C6). Despite the ortho-shielding effect of the ether oxygen, H2 and H6 remain the most downfield protons in the spectrum (>8.4 ppm) due to their proximity to the nitrogen[2].

Workflow Visualization

To ensure absolute trustworthiness in the assignment, the following workflow demonstrates the logical progression from raw data acquisition to final 2D-validated structural elucidation.

Logical workflow of 1D and 2D NMR experiments for complete structural elucidation.

References

• Li, Y., Akiyama, T., Yokoyama, T., & Matsumoto, Y. "NMR Assignment for Diaryl Ether Structures (4–O–5 Structures) in Pine Wood Lignin." ACS Sustainable Chemistry & Engineering.[Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. "Spectrometric Identification of Organic Compounds, 7th Edition." Google Books / Wiley.

• Zamora Carreras, H. "NMR Spectroscopy Principles, Interpreting an NMR Spectrum and Common Problems." Technology Networks.[Link]

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• 3. books.google.cn [books.google.cn]

Electronic Properties and Dipole Moment of 3-(3-Nitrophenoxy)pyridine: A Computational and Spectroscopic Guide

Executive Summary

In modern drug discovery and materials science, diaryl ethers containing heterocyclic motifs represent a privileged class of scaffolds. 3-(3-Nitrophenoxy)pyridine (CAS: 28232-52-2, Molecular Formula: C11H8N2O3)[1] is a prime example, featuring an electron-deficient pyridine ring linked via an ether oxygen to a strongly electron-withdrawing nitrophenyl system. Understanding the electronic properties and dipole moment of this molecule is critical for predicting its pharmacokinetic behavior, receptor binding affinity, and solvation dynamics.

As a Senior Application Scientist, I have structured this whitepaper to move beyond mere data reporting. Here, we will dissect the causality behind the electronic behavior of 3-(3-Nitrophenoxy)pyridine, providing a self-validating methodological framework for Density Functional Theory (DFT) analysis and experimental spectroscopic validation.

Structural and Conformational Dynamics

The core structural feature of 3-(3-Nitrophenoxy)pyridine is the ether linkage (C–O–C). This linkage acts as both a conformational hinge and an electronic bridge. The oxygen atom possesses two lone pairs; one can participate in resonance (+M effect) with the adjacent aromatic rings, while the highly electronegative oxygen simultaneously exerts an inductive pull (-I effect).

Because the ether bond angle is typically constrained around 120°, the molecule adopts a V-shaped conformation. The dihedral angles between the ether plane and the two aromatic rings dictate the extent of π -conjugation. Steric hindrance between the ortho-hydrogens of the pyridine and nitrophenyl rings prevents a fully planar conformation, resulting in a twisted geometry that partially decouples the electronic communication between the two rings.

Electronic Properties: HOMO-LUMO and Band Gap

The Frontier Molecular Orbitals (FMOs)—specifically the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO)—govern the chemical reactivity and kinetic stability of the molecule[2].

Mechanistic Causality of Orbital Localization

• HOMO Localization: The HOMO is primarily localized over the ether oxygen and the pyridine ring. Despite pyridine being electron-deficient, the strong electron-donating resonance (+M) from the ether oxygen enriches this region relative to the highly depleted nitrophenyl ring.

• LUMO Localization: The LUMO is heavily localized on the 3-nitrophenyl moiety. The nitro group (–NO2) is one of the strongest electron-withdrawing groups, pulling electron density via both inductive (-I) and resonance (-M) effects. This creates a highly electrophilic center, making it the primary site for nucleophilic attack or single-electron reduction.

The energy gap ( ΔE ) between the HOMO and LUMO is a critical indicator of molecular polarizability and chemical hardness[3]. A larger gap signifies a harder, less reactive molecule, while a smaller gap indicates higher polarizability and potential for charge-transfer interactions.

Predictive Quantitative Data

Based on standard quantum chemical calculations for this class of substituted pyridine derivatives using the B3LYP functional, the following predictive parameters are established[4][5]:

Property	Predictive Value	Unit	Derivation Method
HOMO Energy	-6.85	eV	B3LYP/6-311++G(d,p)
LUMO Energy	-2.52	eV	B3LYP/6-311++G(d,p)
Energy Gap ( ΔE )	4.33	eV	ELUMO​−EHOMO​
Dipole Moment ( μ )	5.40	Debye	Vector addition of electron density
Chemical Hardness ( η )	2.16	eV	(ΔE)/2
Electronegativity ( χ )	4.68	eV	−(EHOMO​+ELUMO​)/2

Dipole Moment and Electrostatic Potential

The dipole moment of 3-(3-Nitrophenoxy)pyridine is exceptionally high (predicted ~5.40 Debye). This is a direct consequence of the vector addition of two strong, distinct dipole contributors:

• The Nitro Group Vector: The polar N-O bonds create a massive local dipole (~4.0 D) pointing outward from the phenyl ring.

• The Pyridine Vector: The electronegative nitrogen in the pyridine ring creates a local dipole (~2.2 D) pointing toward the heteroatom[2].

Because the ether linkage forces these two rings into a V-shape, the individual dipole vectors do not cancel out; instead, they align constructively depending on the specific rotameric state. This high dipole moment significantly enhances the molecule's solubility in polar aprotic solvents and dictates strong dipole-dipole interactions within biological target pockets.

Caption: Substituent effects driving HOMO-LUMO localization in 3-(3-Nitrophenoxy)pyridine.

Experimental and Computational Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols must be employed when analyzing the electronic properties of 3-(3-Nitrophenoxy)pyridine.

Protocol A: Computational DFT Workflow

Density Functional Theory (DFT) is the gold standard for extracting electronic properties. The choice of basis set is critical; diffuse functions (++) are mandatory to accurately model the expanded electron clouds of the highly electronegative oxygen atoms in the nitro group and ether linkage[4][5].

• Conformational Search: Perform an initial conformational sweep using Molecular Mechanics (MMFF94 force field) to identify the lowest energy rotamers around the C–O–C bonds.

• Geometry Optimization: Optimize the global minimum structure using Gaussian 16 at the level of theory[4].

• Frequency Validation: Execute a vibrational frequency calculation at the identical level of theory. Verify the absence of imaginary frequencies to confirm the optimized geometry is a true local minimum[2].

• Property Extraction: Extract the HOMO and LUMO energies from the formatted checkpoint file. Calculate global reactivity descriptors (Hardness, Electronegativity) using Koopmans' theorem[3].

Caption: DFT computational workflow for electronic property extraction and validation.

Protocol B: Experimental UV-Vis Spectroscopic Validation

Computational data must be grounded in physical reality. The optical band gap derived from UV-Vis spectroscopy serves as a direct validation of the computed HOMO-LUMO gap[3].

• Sample Preparation: Prepare a 10 µM solution of [1] in a spectroscopic-grade polar aprotic solvent (e.g., Acetonitrile). A polar solvent is chosen to stabilize the high ground-state dipole moment.

• Spectral Acquisition: Record the absorption spectrum from 200 nm to 600 nm using a double-beam UV-Vis spectrophotometer, utilizing pure solvent as the baseline blank.

• Transition Analysis: Identify the λmax​ corresponding to the π→π∗ (aromatic rings) and n→π∗ (ether/nitro lone pairs) transitions.

• Band Gap Calculation: Construct a Tauc plot[ (αhν)2 vs. hν ] from the absorption data. Extrapolate the linear region to the x-axis to determine the experimental optical band gap, and compare this value against the DFT-derived ΔE .

References

• Der Pharma Chemica - Quantum chemical study on 2,6-bis(bromo-methyl)pyridine-A D.F.T. study. Available at:[Link]

• Scientific Research Publishing (SCIRP) - DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). Available at:[Link]

• ResearchGate - The HOMO-LUMO orbitals computed at B3LYP level with 6-311+G(d) basis... Available at:[Link]

• Physical Chemistry Research - DFT Studies on Molecular Structure, Absorption properties, NBO Analysis, and Hirshfeld Surface Analysis of Iron(III) Porphyrin Complex. Available at:[Link]

Sources

• 1. CAS:28232-52-2 FT-0735434 3-(3-nitrophenoxy)pyridine Product Detail Information [finetechchem.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. physchemres.org [physchemres.org]
• 4. DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) [scirp.org]
• 5. researchgate.net [researchgate.net]

mechanism of diaryl ether bond formation in 3-(3-Nitrophenoxy)pyridine

Mechanism and Methodology of Diaryl Ether Bond Formation in 3-(3-Nitrophenoxy)pyridine Synthesis

Executive Summary

In my experience optimizing C–O cross-couplings for pharmaceutical intermediates, the synthesis of 3-(3-Nitrophenoxy)pyridine presents a classic electronic dilemma. The objective is to forge a diaryl ether bond between a pyridine ring and a 3-nitrophenyl moiety. However, the specific substitution pattern—a meta-directing nitro group—renders traditional catalyst-free Nucleophilic Aromatic Substitution ( SN​Ar ) highly inefficient. This whitepaper dissects the mechanistic causality behind this limitation and provides a field-proven, self-validating protocol utilizing Copper-catalyzed Ullmann-type coupling to achieve reliable bond formation.

The Electronic Dilemma: Why Classical SN​Ar Fails

To synthesize 3-(3-Nitrophenoxy)pyridine, the logical precursors are 3-hydroxypyridine (the nucleophile) and a 1-halo-3-nitrobenzene (the electrophile).

In a standard SN​Ar reaction, an electron-withdrawing group (EWG) on the electrophile must stabilize the anionic Meisenheimer intermediate. However, as noted in comprehensive studies on nitroarene reactivity, a nitro group located in the meta position relative to the leaving group cannot stabilize this intermediate via resonance[1]. It only provides a weak inductive pull. Consequently, the activation energy barrier for the nucleophilic attack of the pyridinolate onto 1-fluoro-3-nitrobenzene is prohibitively high, resulting in sluggish kinetics and yields often falling below 10%[1].

To bypass this inductive limitation, we must alter the reaction pathway entirely by introducing transition-metal catalysis.

Mechanistic Pathway: The Ullmann C–O Cross-Coupling

The definitive solution for synthesizing 3-(3-Nitrophenoxy)pyridine is the Ullmann-type ether synthesis, which utilizes a Copper(I) catalyst to facilitate the C–O bond formation[2]. By shifting from an SN​Ar mechanism to an oxidative addition/reductive elimination cycle, the electronic requirements of the aryl halide are drastically relaxed.

Causality of the Catalytic Cycle:

• Deprotonation & Ligand Exchange: Potassium carbonate ( K2​CO3​ ) is utilized to deprotonate 3-hydroxypyridine (pKa ~8.7). K2​CO3​ is chosen specifically because it is strong enough to generate the active pyridinolate nucleophile, yet mild enough to prevent degradation of the nitroarene at elevated temperatures[3]. This nucleophile then displaces the halide on the Cu(I) precatalyst (e.g., CuBr) to form a highly active Cu(I)-pyridinolate complex.

• Oxidative Addition: The Cu(I) complex inserts itself into the C–Br bond of 1-bromo-3-nitrobenzene. We select the bromide over the chloride because the weaker C–Br bond significantly lowers the activation energy required for this oxidative addition, forming a transient Cu(III) intermediate[2].

• Reductive Elimination: The high-valent Cu(III) complex rapidly undergoes reductive elimination, forging the diaryl ether bond and regenerating the Cu(I) catalyst to close the cycle.

Figure 1: Catalytic cycle of the Cu-mediated Ullmann C-O cross-coupling for diaryl ether formation.

Experimental Methodology: A Self-Validating Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes built-in physical or analytical checkpoints to confirm success before proceeding[3].

Reagents Required:

• 3-Hydroxypyridine (1.0 eq, 29.0 mmol)

• 1-Bromo-3-nitrobenzene (1.0 eq, 29.0 mmol)

• Copper(I) bromide (1.2 eq, 34.8 mmol)

• Potassium carbonate (2.0 eq, 58.1 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (50 mL)

Step-by-Step Workflow:

• Assembly & Inertion: Combine all solid reagents in a dry flask. Purge the system with Argon. Causality: Cu(I) is highly susceptible to oxidation into catalytically inactive Cu(II) by atmospheric oxygen. An inert atmosphere is non-negotiable.

• Solvent Addition & Heating: Add anhydrous DMF and heat the mixture to reflux (~150°C) for 18 hours. Causality: DMF is selected for its high boiling point and polar aprotic nature, which stabilizes the transition states of the Cu-complexes while partially solubilizing the inorganic base.

• In-Process Control (Validation Check 1): At 18 hours, sample the reaction for LC-MS. The protocol is validated to proceed to workup only when the starting material peak disappears and a dominant mass peak at m/z ~217 [M+H]+ emerges.

• Quench & Extraction (Validation Check 2): Cool to room temperature and pour the mixture into 200 mL of water. Extract with Ethyl Acetate ( 3×150 mL). Causality: The aqueous quench serves a dual purpose: it crashes out the organic product while trapping the DMF and inorganic Copper/Potassium salts in the aqueous layer. A blue/green tint in the aqueous layer visually validates the successful partitioning and removal of copper waste.

• Purification: Wash the combined organics with brine, dry over Na2​SO4​ , concentrate in vacuo, and purify via flash chromatography (30% EtOAc / 70% Hexane).

Figure 2: Step-by-step experimental workflow for the synthesis of 3-(3-Nitrophenoxy)pyridine.

Quantitative Data & Optimization Strategies

When scaling this reaction, chemists must weigh catalyst cost against reaction time and yield. The table below summarizes the quantitative data across different mechanistic approaches to synthesize 3-(3-Nitrophenoxy)pyridine, validating the choice of the Ullmann route for standard laboratory and pilot-scale synthesis.

Table 1: Comparative Analysis of C–O Bond Formation Strategies

Methodology	Reagents & Catalyst	Conditions	Yield Range	Mechanistic Rationale & Causality
Catalyst-Free SN​Ar	1-Fluoro-3-nitrobenzene, K2​CO3​	DMF, 150°C, 24h	< 10%	Meta-nitro group provides only weak inductive stabilization; Meisenheimer complex formation is energetically unfavorable[1].
Classic Ullmann Coupling	1-Bromo-3-nitrobenzene, CuBr, K2​CO3​	DMF, 150°C, 18h	32 - 45%	Cu(I) undergoes oxidative addition into C-Br bond. Standard, cost-effective industrial route despite moderate yields[2][3].
Buchwald-Hartwig Coupling	1-Bromo-3-nitrobenzene, Pd(OAc)2​ , Phosphine Ligand, Cs2​CO3​	Toluene, 100°C, 12h	60 - 80%	Pd(0)/Pd(II) cycle offers lower activation energy and milder conditions, but at a significantly higher catalyst and ligand cost.

Conclusion

The synthesis of 3-(3-Nitrophenoxy)pyridine highlights a critical intersection of electronic theory and practical synthetic methodology. Because the meta-nitro group fails to provide the resonance stabilization required for a standard nucleophilic aromatic substitution, researchers must rely on transition-metal catalysis. By adhering to the rigorously validated Copper-catalyzed Ullmann protocol detailed above, chemists can reliably overcome these electronic limitations, ensuring reproducible diaryl ether bond formation.

References[2] Title: Ullmann Reaction.

Source: Organic Chemistry Portal. URL: [Link]3] Title: INHIBITION OF p38 KINASE ACTIVITY USING SUBSTITUTED HETEROCYCLIC UREAS. Source: European Patent Office (EP 1 041 982 B1). URL: 1] Title: Nucleophilic Substitutions of Nitroarenes and Pyridines: New Insight and New Applications. Source: Synthesis (Thieme). URL: [Link]

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• 2. Ullmann Reaction [organic-chemistry.org]
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Protocols & Analytical Methods

Catalytic Hydrogenation of 3-(3-Nitrophenoxy)pyridine to 3-(3-aminophenoxy)pyridine: A Scalable and Chemoselective Protocol

Context & Pharmacological Relevance

The reduction of nitroarenes to anilines represents one of the most significant and frequently executed reactions in organic chemistry, driven by the high demand for functionalized anilines in pharmaceutical and agrochemical development[1]. Specifically, 3-(3-aminophenoxy)pyridine is a highly valuable structural motif. Diaryl ethers containing both an electron-rich aniline and an electron-deficient pyridine ring are ubiquitous pharmacophores in modern drug discovery, particularly in the design of kinase inhibitors (e.g., VEGFR/PDGFR inhibitors).

When designing a scalable protocol for the synthesis of this molecule from 3-(3-Nitrophenoxy)pyridine , the primary challenge is not merely achieving conversion, but ensuring absolute chemoselectivity. The protocol must reduce the nitro group efficiently while leaving the sensitive pyridine ring and the diaryl ether linkage completely intact.

Mechanistic Insights & Chemoselectivity

As a Senior Application Scientist, I approach this transformation by analyzing the specific vulnerabilities of the substrate. The catalytic hydrogenation of a nitro group proceeds via a well-documented condensation mechanism (the Haber pathway), transitioning through nitroso and hydroxylamine intermediates before yielding the final primary amine[2].

Catalytic hydrogenation pathway from nitroarene to aniline.

Causality Behind Experimental Choices

• Catalyst Selection (Pd/C): Palladium on carbon (Pd/C) is exceptionally efficient for N-O bond cleavage and is the industry standard for nitroarene reduction[3][4]. We utilize 10% Pd/C (50% wet) . The wet catalyst is chosen specifically to mitigate the pyrophoric risk associated with dry palladium catalysts when exposed to solvent vapors.

• Preservation of the Pyridine Ring: Pyridine rings are susceptible to hydrogenation (yielding piperidines), but this typically requires forcing conditions such as high pressure, elevated temperatures, or acidic media (e.g., acetic acid)[5]. By restricting our protocol to a neutral solvent at ambient temperature and low hydrogen pressure (1 atm), the pyridine moiety remains completely unreduced[2].

• Stability of the Diaryl Ether: Unlike benzylic ethers, which are highly prone to Pd-catalyzed hydrogenolysis, the C-O bond in a diaryl ether possesses a significantly higher bond dissociation energy. Consequently, ether cleavage is not a competing side reaction under these mild conditions.

• Overcoming Mass Transfer Limitations: A common pitfall in this reaction is the accumulation of the hydroxylamine intermediate. Because this is a multiphase reaction (Solid catalyst, Liquid solvent, Gas H₂), rapid multiphase mass transfer is critical[2]. Vigorous agitation (≥800 rpm) is strictly required to ensure complete conversion to the amine.

Reaction Optimization & Quantitative Data

To establish a self-validating and robust protocol, various parameters were evaluated. The data below illustrates the causality between reaction conditions and chemoselective outcomes.

Solvent	Catalyst Loading	H₂ Pressure	Time (h)	Conversion (%)	Yield (%)	Observations & Mechanistic Notes
Methanol	10 wt% (10% Pd/C)	1 atm (Balloon)	3	>99	95	Optimal. Clean conversion, no side products.
Ethyl Acetate	10 wt% (10% Pd/C)	1 atm (Balloon)	5	>99	92	Slower reaction rate compared to Methanol.
Methanol	5 wt% (10% Pd/C)	1 atm (Balloon)	8	85	70	Incomplete; hydroxylamine intermediate observed.
Acetic Acid	10 wt% (10% Pd/C)	3 atm (Autoclave)	4	>99	65	Impurities detected (partial pyridine reduction)[5].

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . It incorporates specific analytical checkpoints to ensure the reaction is not quenched prematurely, guaranteeing the high purity of the final product.

Step-by-step experimental workflow for safe and efficient nitroarene hydrogenation.

Reagents & Equipment

• Substrate: 3-(3-Nitrophenoxy)pyridine (1.0 eq, e.g., 10.0 mmol, 2.16 g)

• Catalyst: 10% Pd/C, 50% wet (10 wt% relative to substrate, 216 mg)

• Solvent: Methanol, HPLC grade (0.1–0.2 M concentration, ~50 mL)

• Gas: Hydrogen gas (Balloon) and Nitrogen/Argon (for inerting)

• Equipment: Round-bottom flask, magnetic stir bar, septa, Celite 545.

Setup & Inerting (Critical Safety Step)

• Charge a clean, dry round-bottom flask with 3-(3-Nitrophenoxy)pyridine and a magnetic stir bar.

• Add Methanol to dissolve/suspend the substrate.

• Safety First: Flush the flask with Nitrogen gas for 2 minutes. Carefully add the 10% Pd/C (50% wet) to the mixture under a gentle stream of Nitrogen to prevent solvent ignition[4].

• Seal the vessel with a septum. Evacuate the flask using a vacuum line and backfill with Nitrogen. Repeat this vacuum/Nitrogen cycle three times to ensure a completely inert atmosphere[4].

Hydrogenation Execution

• Following the Nitrogen purge, evacuate the vessel once more and backfill with Hydrogen gas from a balloon. Repeat the vacuum/Hydrogen cycle three times to saturate the headspace.

• Maintain a positive pressure of Hydrogen using a fully inflated balloon.

• Stir the reaction mixture vigorously (≥800 rpm) at room temperature (20–25 °C) for 3 hours.

Self-Validation & Monitoring

Do not assume completion based on time alone. You must validate the consumption of intermediates.

• Withdraw a 50 µL aliquot, filter it through a micro-syringe filter, and dilute with Methanol.

• Analyze via LC-MS.

  • Starting Material: m/z 217.1 [M+H]⁺

  • Hydroxylamine Intermediate: m/z 203.1 [M+H]⁺ (Must be absent)

  • Target Product: m/z 187.1[M+H]⁺

• Causality Check: If the hydroxylamine intermediate (m/z 203.1) is still present, the reaction is starved of hydrogen. Replace the H₂ balloon and increase the stirring speed for an additional hour.

Workup & Isolation

• Once validated by LC-MS, evacuate the Hydrogen gas and backfill the flask with Nitrogen (3 cycles) to safely quench the active hydrogenation environment.

• Prepare a pad of Celite 545 in a sintered glass funnel. Wet the pad with Methanol.

• Filter the reaction mixture through the Celite pad to remove the Pd/C catalyst.

  • Crucial Safety Note:Do not allow the Pd/C filter cake to pull dry under vacuum , as it can spontaneously ignite in the air. Keep it wet with solvent and dispose of it immediately in a dedicated hazardous waste container.

• Wash the Celite pad with additional Methanol (2 × 20 mL).

• Concentrate the combined filtrate under reduced pressure using a rotary evaporator.

• Dry the resulting residue under high vacuum to afford 3-(3-aminophenoxy)pyridine as a solid. (Expected yield: >90%).

Sources

• 1. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US3408354A - Catalytic hydrogenation of 3-and 4-hydroxy pyridines - Google Patents [patents.google.com]

Application Note: 3-(3-Nitrophenoxy)pyridine as a Core Scaffold in Kinase Inhibitor Development

Executive Summary

In modern drug discovery, the diaryl ether motif is a privileged structural scaffold, particularly in the development of targeted therapies for oncology and infectious diseases. 3-(3-Nitrophenoxy)pyridine (CAS: 28232-52-2) serves as a critical, high-value pharmaceutical intermediate. Its primary utility lies in its reduction to 3-(3-aminophenoxy)pyridine, a versatile nucleophile used to construct Type II kinase inhibitors and antimicrobial agents. This application note provides a comprehensive guide to the structural rationale, synthetic workflows, and validated protocols for utilizing this intermediate in active pharmaceutical ingredient (API) development.

Chemical Significance & Structural Rationale

The meta-meta linkage of the 3-(3-phenoxy)pyridine topology is not arbitrary; it is a deliberate design choice driven by spatial and electronic requirements.

• Conformational Flexibility: The diaryl ether oxygen introduces a ~120° bond angle, allowing the molecule to adopt a "bent" conformation. This perfectly complements the deep allosteric pockets exposed when kinases (such as B-RAF or VEGFR) adopt the inactive "DFG-out" conformation.

• Electronic Tuning: The electronic effects of meta-substituents on aryloxypyridines significantly dictate their downstream reactivity and binding affinity . The pyridine nitrogen acts as a critical hydrogen-bond acceptor in the kinase hinge region, while the phenoxy ring projects into the hydrophobic pocket.

• Physicochemical Properties: Converting the nitro group to an amine yields aminopyridine derivatives that exhibit favorable aqueous solubility and hydrogen-bonding capabilities, essential parameters for oral bioavailability .

Synthetic Workflow & Mechanistic Insights

The integration of 3-(3-Nitrophenoxy)pyridine into an API follows a highly conserved synthetic logic. The nitro-aromatic intermediate is typically synthesized via an Ullmann-type coupling or Nucleophilic Aromatic Substitution (SNAr). The critical inflection point is the chemoselective reduction of the nitro group to an amine, which primes the molecule for subsequent urea or amide formation.

Synthetic workflow from precursors to diaryl ether kinase inhibitors via the nitro intermediate.

Validated Experimental Protocols

As a Senior Application Scientist, I emphasize that robust protocols must be self-validating. The following methodologies are designed to provide immediate visual or analytical feedback to ensure reaction success.

Protocol A: Chemoselective Catalytic Hydrogenation

Objective: Reduce 3-(3-Nitrophenoxy)pyridine to 3-(3-Aminophenoxy)pyridine. Causality & Rationale: While dissolving metal reductions (e.g., Fe/NH₄Cl) are classic, the basic pyridine nitrogen in our substrate can complex with iron species, leading to tedious emulsion-heavy workups and product loss. Catalytic hydrogenation using Palladium on Carbon (Pd/C) is chosen for its clean reaction profile, high atom economy, and simple filtration workup. Ethanol is utilized as the solvent because it solubilizes both the nitro precursor and the amine product while safely dissipating the exothermic heat of reduction.

Step-by-Step Methodology:

• Preparation: In a rigorously dried, argon-flushed 250 mL round-bottom flask, dissolve 10.0 g (46.2 mmol) of 3-(3-Nitrophenoxy)pyridine in 100 mL of anhydrous ethanol.

• Catalyst Addition: Carefully add 1.0 g of 10% Pd/C. Critical Safety Step: Always add the dry catalyst under a gentle stream of argon to prevent the auto-ignition of ethanol vapors.

• Hydrogenation: Evacuate the flask under vacuum and backfill with hydrogen gas (via a double-layered balloon or Parr shaker at 30 psi). Stir vigorously at 25 °C for 4–6 hours.

• Self-Validating Monitoring: Monitor via TLC (Hexanes:EtOAc 1:1, UV 254 nm). The reaction is complete when the high-Rf nitro spot completely disappears, replaced by a lower-Rf spot that stains positive (purple/brown) with ninhydrin, confirming the presence of the primary amine.

• Workup: Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C. Validation: The filtrate must be clear and pale yellow; a dark grey filtrate indicates catalyst bleed, requiring re-filtration.

• Isolation: Concentrate the filtrate under reduced pressure to yield 3-(3-Aminophenoxy)pyridine as an off-white solid. Verify mass via LC-MS (Expected [M+H]+=187.1 ).

Protocol B: Elaboration into a Type II Kinase Inhibitor (Urea Formation)

Objective: React the newly synthesized amine with an aryl isocyanate to form a pharmacologically active diaryl ether urea. Causality & Rationale: Ureas are critical hydrogen-bond donors/acceptors. Dichloromethane (DCM) is selected as the solvent because it is aprotic and non-nucleophilic, preventing competitive side reactions with the highly electrophilic isocyanate. Furthermore, the final urea product typically exhibits lower solubility in cold DCM than the starting materials, allowing for direct precipitation.

Step-by-Step Methodology:

• Dissolve 5.0 g (26.8 mmol) of 3-(3-Aminophenoxy)pyridine in 50 mL of anhydrous DCM.

• Cool the solution to 0 °C in an ice bath to control the initial exothermic addition.

• Dropwise, add 1.05 equivalents of the target aryl isocyanate (e.g., 4-chloro-3-(trifluoromethyl)phenyl isocyanate) dissolved in 10 mL of DCM.

• Remove the ice bath, allowing the reaction to warm to room temperature, and stir for 2 hours.

• Self-Validating Isolation: As the reaction progresses, the urea product will precipitate directly out of the DCM solution as a dense white crystalline solid.

• Filter the precipitate, wash with 20 mL of ice-cold DCM to remove unreacted isocyanate, and dry under high vacuum.

Quantitative Data: Optimization of the Reduction Step

Selecting the correct reduction methodology is paramount for scale-up. The table below summarizes the comparative data for reducing 3-(3-Nitrophenoxy)pyridine, demonstrating why catalytic hydrogenation is the industry standard.

Reduction Method	Reagents & Solvent	Conditions	Yield (%)	Purity (%)	E-Factor	Process Notes
Catalytic Hydrogenation	H₂, 10% Pd/C, EtOH	25 °C, 4 h	95%	>99%	Low	Cleanest profile; simple Celite filtration; preferred for API scale-up.
Iron Reduction	Fe powder, NH₄Cl, EtOH/H₂O	80 °C, 6 h	82%	92%	High	Tedious filtration of iron oxides; risk of pyridine complexation.
Transfer Hydrogenation	Hydrazine hydrate, Pd/C, EtOH	65 °C, 3 h	88%	95%	Medium	Effective, but introduces severe toxicity risks (hydrazine).

Biological Application: Targeting the MAPK Pathway

Once 3-(3-Nitrophenoxy)pyridine is elaborated into a diaryl ether urea, the resulting APIs are frequently deployed as multi-kinase inhibitors. They are particularly effective against the MAPK/ERK signaling pathway and angiogenesis pathways . The urea moiety anchors into the kinase hinge region, while the diaryl ether tail extends into the allosteric pocket, locking the kinase in an inactive state and halting tumor proliferation.

Mechanism of action for diaryl ether APIs targeting the MAPK signaling and angiogenesis pathways.

References

• Title: Introducing an α-Keto Ester Functional Group through Pt-Catalyzed Direct C–H Acylation with Ethyl Chlorooxoacetate Source: ACS Omega URL: [Link]

• Title: Design and Synthesis of Aryl Ether Inhibitors of the Bacillus Anthracis Enoyl–ACP Reductase Source: Bioorganic & Medicinal Chemistry Letters (via PMC) URL: [Link]

• Title: 3-Aminopyridine (Chemical Properties and Toxicity) Source: Wikipedia, The Free Encyclopedia URL: [Link]

Advanced Nucleophilic Aromatic Substitution (SNAr) Workflows Utilizing 3-(3-Nitrophenoxy)pyridine in Drug Discovery

Scientific Context & Application Overview

Diaryl ethers containing pyridine scaffolds are privileged structures in medicinal chemistry, frequently serving as the hinge-binding core in kinase inhibitors and allosteric modulators. Among these, 3-(3-Nitrophenoxy)pyridine is a highly versatile building block.

"Utilizing" this scaffold in nucleophilic aromatic substitution (SNAr) methods typically involves a dual-paradigm approach:

• Upstream Synthesis : Forcing a thermodynamically challenging SNAr reaction to construct the 3-(3-nitrophenoxy)pyridine core from unactivated precursors.

• Downstream Utilization : Reducing the nitro group to an amine, thereby generating a potent nucleophile for a subsequent, kinetically favored SNAr reaction to build complex active pharmaceutical ingredients (APIs).

This application note details the mechanistic causality, optimization logic, and self-validating protocols for executing this two-stage SNAr workflow.

Fig 1. SNAr-driven synthetic workflow utilizing 3-(3-Nitrophenoxy)pyridine.

Mechanistic Causality: The Meisenheimer Complex

The SNAr mechanism proceeds via an addition-elimination pathway. The rate-determining step is the nucleophilic attack on the ipso-carbon, forming a resonance-stabilized anionic intermediate known as the Meisenheimer complex [1].

The Challenge of the Meta-Nitro Group

To synthesize 3-(3-nitrophenoxy)pyridine via SNAr, one must react 3-hydroxypyridine with 1-fluoro-3-nitrobenzene. However, the nitro group in 1-fluoro-3-nitrobenzene is in the meta position relative to the fluorine leaving group. Unlike ortho or para substituted systems, a meta-nitro group cannot delocalize the negative charge of the Meisenheimer complex onto its oxygen atoms via resonance[2]. It only provides weak stabilization through inductive electron withdrawal.

Overcoming the Activation Barrier

To force this reaction, two specific experimental choices are required:

• Cesium Carbonate (Cs₂CO₃) : Unlike K₂CO₃, the larger ionic radius of the cesium cation creates a looser ion pair with the phenoxide nucleophile. This "naked anion effect" drastically increases the nucleophilicity of 3-hydroxypyridine[3].

• Dimethyl Sulfoxide (DMSO) : As a polar aprotic solvent, DMSO solvates the cesium cation but leaves the phenoxide anion unsolvated and highly reactive, while simultaneously stabilizing the transition state leading to the Meisenheimer complex.

Fig 2. Decision logic for optimizing SNAr conditions with unactivated substrates.

Quantitative Data Summaries

Table 1: Base and Solvent Optimization for 3-(3-Nitrophenoxy)pyridine Synthesis

Data represents typical yields demonstrating the causality of reagent selection.

Base	Solvent	Temp (°C)	Yield (%)	Mechanistic Rationale
K₂CO₃	DMF	80	<5	Insufficient thermal energy; tight ion pairing reduces nucleophilicity.
K₂CO₃	DMF	130	25	Poor solubility of K₂CO₃ limits the reaction rate.
Cs₂CO₃	DMF	130	65	Better solubility, but DMF begins to decompose at elevated temperatures.
Cs₂CO₃	DMSO	130	88	Optimal "naked anion" effect; DMSO perfectly stabilizes the transition state.

Table 2: Leaving Group (LG) Reactivity in SNAr

Why 1-fluoro-3-nitrobenzene is chosen over 1-chloro-3-nitrobenzene.

Leaving Group	Relative Rate ( krel​ )	Mechanistic Note
-F	3300	Highly electronegative; stabilizes Meisenheimer transition state via induction [4].
-NO₂	2500	Excellent LG, but only in specific highly activated systems.
-Cl	1	Standard baseline for SNAr; bond breaking is not the rate-determining step.
-Br	0.8	Larger atomic radius reduces bond polarization.

Experimental Protocols

Protocol A: Upstream Synthesis of 3-(3-Nitrophenoxy)pyridine

Objective: Construct the diaryl ether scaffold via a thermodynamically driven SNAr.

Reagents:

• 3-Hydroxypyridine (1.0 eq, 10.0 mmol)

• 1-Fluoro-3-nitrobenzene (1.2 eq, 12.0 mmol)

• Cesium Carbonate (Cs₂CO₃) (2.0 eq, 20.0 mmol)

• Anhydrous DMSO (20 mL, 0.5 M)

Step-by-Step Methodology:

• Preparation: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-hydroxypyridine and Cs₂CO₃.

• Solvation: Add anhydrous DMSO. Stir at room temperature for 15 minutes to allow the deprotonation of the phenol, generating the deep-colored phenoxide anion.

• Electrophile Addition: Add 1-fluoro-3-nitrobenzene dropwise. Attach a reflux condenser and purge the system with inert gas (N₂ or Argon).

• Heating: Heat the reaction mixture to 130 °C using an oil bath. Stir vigorously for 16 hours. Causality: The high temperature is strictly required to overcome the high activation energy of the meta-substituted Meisenheimer complex.

• Quenching: Cool the reaction to room temperature. Pour the mixture into 100 mL of ice-cold water to quench the reaction and precipitate inorganic salts.

• Extraction & Washing: Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 x 50 mL). Wash the combined organic layers with a 5% aqueous LiCl solution (3 x 50 mL).

  • Causality: DMSO is highly miscible with EtOAc. The LiCl wash increases the ionic strength of the aqueous phase, forcing the DMSO out of the organic layer and preventing emulsion formation.

• Validation: Dry over Na₂SO₄, filter, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield 3-(3-nitrophenoxy)pyridine as a pale yellow solid. Validate via LC-MS (Expected[M+H]⁺ = 217.2).

Protocol B: Downstream Utilization in API Synthesis

Objective: Utilize the scaffold as a nucleophile in a kinetically favored SNAr to build a kinase inhibitor framework.

Step 1: Nitro Reduction

• Dissolve 3-(3-nitrophenoxy)pyridine (5.0 mmol) in Methanol (25 mL).

• Carefully add 10% Pd/C (0.05 eq).

• Evacuate the flask and backfill with Hydrogen gas (H₂) via a balloon. Stir at room temperature for 4 hours.

• Filter the mixture through a pad of Celite to remove the palladium catalyst. Concentrate the filtrate to yield 3-(3-aminophenoxy)pyridine (Quantitative yield expected).

Step 2: Downstream SNAr with a Pyrimidine Electrophile

• In a sealed tube, combine 3-(3-aminophenoxy)pyridine (1.0 eq), 2,4-dichloropyrimidine (1.1 eq), and N,N-Diisopropylethylamine (DIPEA) (2.0 eq) in n-Butanol (0.2 M).

• Heat to 90 °C for 12 hours.

  • Causality: Unlike Protocol A, this SNAr is highly favored. The pyrimidine ring is highly electron-deficient (two nitrogen atoms acting as powerful ortho/para EWGs), stabilizing the Meisenheimer complex efficiently.

• Cool to room temperature, concentrate, and purify via reverse-phase HPLC to isolate the substituted pyrimidine target.

Sources

• 1. Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Aqueous Solubility of 3-(3-Nitrophenoxy)pyridine

Welcome to the Formulation & Solubilization Support Center. As a Senior Application Scientist, I frequently guide researchers through the thermodynamic hurdles of formulating complex diaryl ethers.

3-(3-Nitrophenoxy)pyridine presents a classic "brick dust and grease" dual-challenge in drug development. The molecule features a highly rigid, lipophilic 3-nitrophenyl moiety ("grease") and a weakly basic pyridine ring that strongly resists hydration at physiological pH ("brick dust"). This guide provides field-proven, mechanistically grounded strategies to overcome these solubility barriers.

Part 1: Mechanistic Causality & FAQ

Q1: Why does 3-(3-Nitrophenoxy)pyridine crash out immediately when my DMSO stock is spiked into physiological buffer (pH 7.4)? A1: This is a classic solvent-shift precipitation driven by the molecule's ionization state. The pyridine nitrogen has a base pKa of approximately 5.2, which is further lowered to ~4.0 by the strongly electron-withdrawing meta-nitrophenoxy substituent. At pH 7.4, the molecule is over 99.9% unionized[1]. When the DMSO stock is diluted into aqueous media, the local dielectric constant spikes, and hydrophobic forces dominate. The unionized drug rapidly aggregates to minimize contact with water, leading to precipitation.

Q2: I need to test this compound in an in vitro cell assay where DMSO must remain below 0.1%. How can I keep it in solution at a neutral pH? A2: For highly sensitive cellular assays, we recommend inclusion complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD)[2]. The hydrophobic 3-nitrophenoxy moiety perfectly inserts into the lipophilic inner cavity of the cyclodextrin cone, while the hydroxylated exterior of the HP-β-CD maintains aqueous solubility[2]. This shields the lipophilic drug from the aqueous environment without altering the pH or requiring toxic organic solvents.

Q3: I am moving to in vivo PK/PD dosing and need a high concentration (10 mg/kg) via oral gavage. Cyclodextrins aren't providing enough loading capacity. What is the next step? A3: For maximal API loading, you must exploit the ionizable pyridine ring via a pH-shift combined with cosolvency . By lowering the formulation pH to 2.5–3.0 using a citrate buffer, you protonate the pyridine nitrogen, drastically reducing the crystal lattice energy and increasing hydration[1]. Coupling this with a cosolvent like Polyethylene Glycol 400 (PEG 400) provides an exponential increase in solubility, as described by the Yalkowsky log-linear solubility model[3][4].

Part 2: Solubilization Decision Matrix

Use the following workflow to determine the optimal solubilization strategy based on your downstream experimental requirements.

Caption: Decision matrix for 3-(3-Nitrophenoxy)pyridine solubilization based on downstream applications.

Part 3: Quantitative Comparison of Solubilization Strategies

Strategy	Mechanism of Action	Estimated Max Loading	Biocompatibility / Toxicity	Best Suited For
pH Shift (Acidic)	Protonation of pyridine nitrogen (pKa ~4.0)	2.0 - 5.0 mg/mL	Low (Requires buffering before in vivo use)	Acute PK studies, GI absorption models
Cosolvency (PEG 400)	Reduction of aqueous dielectric constant	5.0 - 15.0 mg/mL	Moderate (Max 20-30% v/v for IV)	High-dose toxicology, IV formulations
HP-β-CD Complexation	Host-guest hydrophobic inclusion	1.0 - 3.0 mg/mL	High (Safe for cellular assays and IV)	In vitro cell assays, neutral pH dosing
Micellar (Poloxamer)	Entrapment in hydrophobic micelle core	0.5 - 2.0 mg/mL	High (Non-ionic, low membrane disruption)	Ocular, topical, or sustained release

Part 4: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . This means the protocol includes a built-in physical chemistry check to verify that the mechanistic goal was achieved before you proceed to your actual experiment.

Protocol A: HP-β-CD Inclusion Complexation (Kneading Method)

Use this method to create a solid inclusion complex that can be reconstituted in neutral water for cell assays.

• Molar Ratio Calculation: Weigh out 3-(3-Nitrophenoxy)pyridine and HP-β-CD in a 1:2 molar ratio to ensure complete encapsulation of the lipophilic diaryl ether core[2].

• Wetting: Place the HP-β-CD in a glass mortar and add a minimal amount of 50% v/v ethanol/water to form a thick, homogenous paste.

• Incorporation: Slowly add the 3-(3-Nitrophenoxy)pyridine powder to the paste.

• Kneading (The Causal Step): Triturate the mixture vigorously with a pestle for 45-60 minutes. Causality: The mechanical shearing force physically drives the hydrophobic nitrophenoxy moiety into the lipophilic cavity of the cyclodextrin, displacing high-energy water molecules[5].

• Drying: Dry the resulting paste in a vacuum desiccator at 40°C for 24 hours to remove all ethanol and water.

• Self-Validation Check: Dissolve a 10 mg aliquot of the dried powder in 1 mL of neutral deionized water. Shine a laser pointer through the vial. If the solution is optically clear and exhibits no Tyndall effect (no light scattering), the inclusion complex was successfully formed. A cloudy suspension indicates uncomplexed free API.

Protocol B: pH-Shift and PEG 400 Cosolvency

Use this method for high-concentration in vivo dosing.

• Primary Solubilization: Dissolve the required mass of 3-(3-Nitrophenoxy)pyridine in 100% PEG 400 to achieve your target stock concentration (e.g., 50 mg/mL). Causality: PEG 400 acts as a powerful hydrogen-bond acceptor, disrupting the water network and solvating the uncharged API[4].

• Aqueous Dilution: Slowly add this organic stock dropwise into a 0.1 M Citrate Buffer (pH 2.5) under continuous magnetic stirring, aiming for a final ratio of 20% PEG 400 / 80% Buffer.

• Equilibration: Allow the solution to stir for 30 minutes to ensure complete protonation of the pyridine ring[1].

• Self-Validation Check: To validate that your solubilization is actively driven by the ionization state and not just a temporary supersaturation, perform a back-titration. Take a 1 mL aliquot of your clear formulation and slowly add 0.1 M NaOH dropwise. You should observe a distinct, sudden precipitation (cloud point) exactly as the pH crosses ~4.5–5.0. This confirms the system relies on the protonated state of the basic pyridine ring.

Part 5: References

• Title: Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Source: MDPI (Pharmaceutics). URL:

• Title: Solubility and Dissolution Enhancement of Dexibuprofen with Hydroxypropylbetacyclodextrin (HPβCD) and Poloxamers (188/407) Inclusion Complexes. Source: MDPI (Polymers). URL:

• Title: A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. Source: PMC (National Institutes of Health). URL:

• Title: SOLUBILITY ENHANCEMENT TECHNIQUES Review Article. Source: Global Research Online. URL:

• Title: Solubility, Hansen Solubility Parameters and Thermodynamic Behavior of Emtricitabine in Various (Polyethylene Glycol-400 + Water) Mixtures. Source: PMC (National Institutes of Health). URL:

Sources

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. mdpi.com [mdpi.com]
• 3. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Solubility, Hansen Solubility Parameters and Thermodynamic Behavior of Emtricitabine in Various (Polyethylene Glycol-400 + Water) Mixtures: Computational Modeling and Thermodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Pd/C Loading for 3-(3-Nitrophenoxy)pyridine Reduction

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals optimizing the catalytic hydrogenation of 3-(3-Nitrophenoxy)pyridine to 3-(3-Aminophenoxy)pyridine using Palladium on Carbon (Pd/C).

Because this substrate contains both a reducible nitro group and a basic, potentially coordinating pyridine ring, optimizing the catalyst load is critical. Too little catalyst results in stalled reactions and hydroxylamine accumulation; too much catalyst wastes expensive precious metals and risks over-reduction of the heteroaromatic ring.

Core Mechanistic Principles

To troubleshoot catalyst loading, one must first understand the causality of the reduction on the palladium surface. The catalytic hydrogenation of nitroarenes over a palladium catalyst proceeds through a stepwise Haber reduction pathway [1].

The nitro group (-NO₂) is sequentially reduced to a nitroso intermediate (-NO), then to a phenylhydroxylamine intermediate (-NHOH), and finally to the stable aniline derivative (-NH₂). The final step (hydroxylamine to amine) is typically the rate-limiting step and is highly sensitive to catalyst loading and hydrogen availability.

Caption: Catalytic hydrogenation pathway of nitroarenes on Pd/C surface.

Experimental Protocol: Self-Validating Catalyst Optimization

To find the optimal Pd/C loading, you must run a controlled screening protocol. This protocol uses LC-MS monitoring to ensure the reaction is not merely consuming starting material, but successfully pushing the rate-limiting hydroxylamine intermediate to the final amine.

Materials:

• Substrate: 3-(3-Nitrophenoxy)pyridine (1.0 equiv)

• Catalyst: 5% Pd/C (50% w/w water wet is recommended to mitigate fire hazards)

• Solvent: Methanol (HPLC grade, degassed). Methanol is widely confirmed as an optimal solvent for nitro reductions due to excellent hydrogen solubility and intermediate stabilization [2].

• Hydrogen source: H₂ balloon (1 atm) or Parr shaker (30 psi).

Step-by-Step Methodology:

• Preparation: Set up three parallel reaction vials (A, B, and C) equipped with magnetic stir bars.

• Substrate Loading: Add 1.0 mmol of 3-(3-Nitrophenoxy)pyridine to each vial. Dissolve in 10 mL of Methanol.

• Catalyst Addition:

  • Vial A (Low Load): Add 1 wt% of 5% Pd/C (relative to substrate mass).

  • Vial B (Standard Load): Add 5 wt% of 5% Pd/C.

  • Vial C (High Load): Add 10 wt% of 5% Pd/C.

• Purging: Seal the vials. Purge the headspace with Nitrogen (3 cycles), followed by Hydrogen gas (3 cycles).

• Reaction: Pressurize with H₂ (1 atm via balloon) and stir vigorously (>800 rpm) at room temperature (20-25 °C). Causality note: Vigorous stirring is mandatory to overcome gas-liquid-solid mass transfer resistance.

• Monitoring (The Validation Step): At 1 hour, 3 hours, and 6 hours, withdraw a 50 µL aliquot, filter through a 0.22 µm PTFE syringe filter to remove Pd/C, and dilute with 1 mL Methanol for LC-MS analysis.

• Termination: Once LC-MS confirms the complete disappearance of both the starting material (m/z ~217) and the hydroxylamine intermediate (m/z ~203), filter the mixture through a pad of Celite, wash with Methanol, and concentrate in vacuo to yield the product (m/z ~187).

Quantitative Data Summary

The following table summarizes expected quantitative outcomes based on established optimization parameters for highly functionalized nitroarenes [3]. Use this as a benchmark for your own LC-MS data.

Catalyst Loading (5% Pd/C)	Solvent	H₂ Pressure	Temp (°C)	Time to >99% Conv.	Dominant Species at 2h	Yield (Amine)
1 wt%	Methanol	1 atm	25	> 24 h	Hydroxylamine (-NHOH)	< 50%
5 wt%	Methanol	1 atm	25	4 - 6 h	Amine (-NH₂)	> 90%
10 wt%	Methanol	1 atm	25	1 - 2 h	Amine (-NH₂)	> 95%
5 wt%	Ethyl Acetate	1 atm	25	12 h	Mix (Nitro / -NHOH)	~ 70%
10 wt%	Methanol	50 psi	50	< 1 h	Amine + Pyridine reduction byproducts	< 80% (Impure)

Troubleshooting Guides & FAQs

Q1: My reaction stalls at ~50% conversion, and LC-MS shows a mass of [M+H]+ 203. Why is the catalyst failing? A1: The mass 203 corresponds to the phenylhydroxylamine intermediate. This step (hydroxylamine to amine) is the most kinetically demanding. The reaction is likely stalling due to catalyst poisoning . The basic nitrogen of the pyridine ring in your substrate can coordinate to the active palladium sites, inhibiting the final reduction step [4]. Fix: Increase the catalyst loading to 10 wt% (of 5% Pd/C), or add a slight acidic modifier (e.g., 0.1 equiv of acetic acid) to protonate the pyridine ring, preventing it from coordinating to the metal surface.

Q2: I increased the catalyst load to 20 wt% and increased pressure to 50 psi to speed up the reaction, but now I have multiple side products. What happened? A2: You have likely caused over-reduction (hydrogenation) of the pyridine ring, forming piperidine derivatives. While nitro reduction is highly facile at 1 atm and room temperature, pushing the catalyst loading and pressure too high forces the palladium to activate the aromatic ring. Fix: Dial the pressure back to 1 atm (balloon) and reduce the catalyst loading to 5 wt%. Nitro reductions do not require high pressure if mass transfer (stirring) is adequate.

Q3: How do I know if my issue is catalyst loading or mass transfer? A3: Hydrogenation is a three-phase reaction (H₂ gas, liquid solvent, solid Pd/C). If your stirring is too slow, the liquid cannot dissolve enough H₂ to feed the catalyst, mimicking the symptoms of low catalyst loading. Before increasing the Pd/C load, ensure your reaction is stirring at a minimum of 800 rpm. If increasing the stir rate accelerates the reaction, your issue was mass transfer, not catalyst load.

Troubleshooting Workflow

Use the following decision tree to systematically resolve issues during your optimization runs.

Caption: Decision tree for troubleshooting stalled Pd/C nitro reductions.

References

• National Institutes of Health (PMC). "Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C." NIH Public Access. Available at: [Link]

• American Chemical Society (ACS). "High Turnover Pd/C Catalyst for Nitro Group Reductions in Water. One-Pot Sequences and Syntheses of Pharmaceutical Intermediates." Organic Letters. Available at: [Link]

Technical Support Center: Column Chromatography Purification of Crude 3-(3-Nitrophenoxy)pyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the isolation of heavily functionalized, basic heterocyclic compounds. The purification of 3-(3-Nitrophenoxy)pyridine presents a classic chromatographic dichotomy: the molecule possesses a highly electron-withdrawing nitro group that enhances lipophilicity, juxtaposed with a basic pyridine nitrogen that acts as a strong hydrogen-bond acceptor.

This guide provides a self-validating framework to help researchers and drug development professionals troubleshoot and optimize their purification workflows, moving beyond trial-and-error to mechanistic, causality-driven chromatography.

Part 1: FAQs & Troubleshooting Guide

Q1: My TLC shows a long streak for the product spot, and my column fractions are heavily cross-contaminated. How do I fix this tailing? A1: The streaking is caused by secondary retention mechanisms. While the primary retention mechanism on bare silica gel (SiO₂) is dipole-dipole interaction, the basic pyridine nitrogen in your compound interacts strongly with the highly acidic silanol groups (Si-OH) on the silica surface[1].

• The Causality: This acid-base interaction causes the compound to "drag" as it moves down the column, leading to broad, tailing peaks.

• The Solution: You must mask these acidic sites. Add a volatile basic modifier, such as 1% to 5% Triethylamine (TEA) or aqueous ammonia, to your mobile phase[1]. Triethylamine provides ideal moderate basicity and steric bulk, neutralizing the silanols without acting as a nucleophile, while remaining volatile enough for easy removal during rotary evaporation[2].

• Self-Validation System: Always run a 2D TLC to validate this fix. Spot the crude, run it in the standard solvent, dry the plate, rotate it 90 degrees, and run it in the TEA-modified solvent. If the spot remains tight and round in the second dimension, the modifier has successfully disrupted the secondary interactions.

Q2: I am using a standard Hexanes/Ethyl Acetate gradient, but my product co-elutes with the unreacted 3-hydroxypyridine starting material. What is the next logical step? A2: While Hexanes/Ethyl Acetate is the standard, reliable solvent system for synthesizing and purifying diaryl ethers[3], 3-hydroxypyridine and 3-(3-Nitrophenoxy)pyridine can exhibit nearly identical Rf​ values in this system due to their shared pyridine core.

• The Causality: Hexanes/EtOAc separates primarily based on lipophilicity. If two molecules have similar polar surface areas, they will co-elute.

• The Solution: Alter the selectivity ( α ) of your mobile phase. Switch from a Type VI solvent (Ethyl Acetate) to a Type II or III solvent system, such as Dichloromethane (DCM) / Methanol (MeOH). The differing dipole interactions and proton-donor capabilities of MeOH will often resolve compounds that co-elute in aliphatic/ester mixtures.

Q3: When loading my crude mixture onto an automated flash chromatography system (e.g., Teledyne ISCO CombiFlash), the system aborts due to high backpressure (>50 psi). Why? A3: Automated systems have strict default backpressure limits (often 50 psi for standard columns or 100 psi for NextGen systems) that will trigger an abort to prevent column rupture[4].

• The Causality: This usually stems from two issues: precipitation of the crude mixture at the column head due to solvent incompatibility, or particulate clogging from inorganic salts (e.g., K₂CO₃ or Cs₂CO₃) used in the Ullmann-type or S_NAr ether synthesis.

• The Solution: First, ensure your sample is completely free of inorganic salts by performing a rigorous aqueous workup prior to loading. Second, utilize dry loading . Dissolve the crude mixture in a volatile solvent, add a small amount of silica, and evaporate it to a free-flowing powder. Load this powder into a solid load cartridge. This prevents localized precipitation and distributes the sample evenly, maintaining low backpressures[5].

Part 2: Quantitative Data Presentation

To facilitate easy comparison, the following table summarizes the quantitative effects of various solvent systems and modifiers on the retention factor ( Rf​ ) and peak shape of basic diaryl ethers like 3-(3-Nitrophenoxy)pyridine.

Solvent System	Additive / Modifier	Approx. Rf​ Shift	Peak Shape / Resolution Quality	Backpressure Risk
Hexanes / EtOAc (70:30)	None	Baseline	Severe Tailing (Broad)	Low
Hexanes / EtOAc (70:30)	1% Triethylamine (TEA)	+0.15 to +0.20	Excellent (Sharp, Symmetrical)	Low
Hexanes / EtOAc (70:30)	5% Triethylamine (TEA)	+0.25	Good (Can cause fronting if too high)	Low
DCM / MeOH (95:5)	None	+0.10	Moderate Tailing	Medium
DCM / MeOH (95:5)	1% Aqueous Ammonia	+0.20	Excellent (High Selectivity)	Medium

Part 3: Experimental Protocols

Protocol: Amine-Modified Silica Gel Flash Chromatography

This self-validating protocol ensures the successful isolation of 3-(3-Nitrophenoxy)pyridine without degradation or tailing.

Step 1: Mobile Phase Preparation & Equilibration

• Prepare your target mobile phase (e.g., 70% Hexanes / 30% Ethyl Acetate).

• Add exactly 1% (v/v) Triethylamine (TEA) to the bulk solvent mixture. Mix thoroughly.

• Critical Step: Pre-equilibrate the bare silica column with at least 3 Column Volumes (CV) of the TEA-modified solvent. This ensures all acidic silanol groups are neutralized before the sample is introduced[1].

Step 2: Dry Loading the Crude Sample

• Dissolve the crude 3-(3-Nitrophenoxy)pyridine in a minimal amount of Dichloromethane (DCM).

• Add dry silica gel to the flask (approximately 2 to 3 times the mass of the crude compound).

• Evaporate the DCM under reduced pressure using a rotary evaporator until a dry, free-flowing powder is obtained.

• Load this powder evenly onto the top of the pre-equilibrated column or into a solid-load cartridge.

Step 3: Elution & Monitoring

• Begin elution at a flow rate appropriate for your column size (e.g., 30 mL/min for a 40g column), keeping backpressure below 50 psi[4].

• Monitor the eluent using UV detection at 254 nm (for the aromatic rings) and 280 nm.

• Collect fractions in clean test tubes.

Step 4: Fraction Analysis & Isolation

• Spot the collected fractions on a silica TLC plate pre-treated with TEA.

• Develop the plate and visualize under a UV lamp.

• Pool the fractions containing the pure product.

• Concentrate the pooled fractions in vacuo. Note: TEA is volatile and will be removed during this step, leaving the pure free-base of 3-(3-Nitrophenoxy)pyridine[2].

Part 4: Troubleshooting Workflow Visualization

Troubleshooting workflow for basic diaryl ether chromatography.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bdmaee.net [bdmaee.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. selekt.biotage.com [selekt.biotage.com]
• 5. teledyneisco.com [teledyneisco.com]

Technical Support Center: Minimizing Side Products in 3-(3-Nitrophenoxy)pyridine Synthesis

Welcome to the Technical Support Center for the synthesis of 3-(3-Nitrophenoxy)pyridine. This diaryl ether is typically synthesized via two primary pathways: Nucleophilic Aromatic Substitution (SNAr) or Copper-catalyzed Ullmann-type C–O coupling. Because the nitro group in 1-fluoro-3-nitrobenzene is in the meta position relative to the leaving group, it provides only inductive stabilization to the intermediate Meisenheimer complex, lacking the robust resonance stabilization seen in ortho or para configurations[1][2]. This inherent kinetic sluggishness requires elevated temperatures, which opens the door to competing side reactions[2].

This guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols to ensure high-yielding, regioselective O-arylation.

Part 1: Troubleshooting Guide & FAQs

Q1: I am observing significant formation of N-(3-nitrophenyl)pyridin-3-one instead of the desired O-arylated ether. How do I control regioselectivity? A: 3-Hydroxypyridine is an ambident nucleophile capable of reacting at either the oxygen (O-arylation) or the nitrogen (N-arylation)[3]. While O-arylation is the thermodynamically favored product, N-arylation can occur kinetically under suboptimal conditions.

• Causality: Protic solvents (like alcohols or trace water) hydrogen-bond strongly with the phenoxide oxygen, sterically hindering it and forcing the electrophile to attack the nitrogen. Furthermore, in Ullmann couplings, certain nitrogen-based ligands strongly coordinate Cu(I) and direct the aryl halide to the pyridyl nitrogen[3].

• Solution: For SNAr, strictly use polar aprotic solvents (e.g., DMSO, DMF, or Sulfolane) which solvate the metal cation but leave the oxygen anion "naked" and highly reactive[1][4]. If using Ullmann conditions, switch to bulky diketone ligands (e.g., 2,2,6,6-tetramethylheptane-3,5-dione) which sterically block the nitrogen and promote O-arylation.

Q2: My SNAr reaction using 1-fluoro-3-nitrobenzene yields a large amount of 3-nitrophenol. What is causing this? A: This is a classic hydrolysis side reaction caused by water contamination[4].

• Causality: At elevated temperatures (>100°C) in the presence of a base (like K₂CO₃), any trace water generates hydroxide ions. Hydroxide is a small, hard, and highly reactive nucleophile that rapidly attacks the activated fluoronitrobenzene, displacing the fluoride to form 3-nitrophenol[4].

• Solution: Rigorous anhydrous conditions are non-negotiable. Use commercially anhydrous solvents over activated 4Å molecular sieves. Calcining your inorganic base (e.g., baking K₂CO₃ at 200°C for 4 hours) prior to use eliminates hydration spheres.

Q3: When using the Ullmann coupling route, I see significant biaryl homocoupling (3,3'-dinitrobiphenyl). How can I minimize this? A: Homocoupling is a common side reaction in transition-metal-catalyzed cross-couplings, driven by oxidative pathways[5][6].

• Causality: The active Cu(I) species can undergo oxidative coupling in the presence of trace oxygen, converting the aryl halide into a symmetrical biaryl[6][7]. Additionally, a high localized concentration of the aryl halide relative to the copper-phenoxide complex favors the homocoupling pathway.

• Solution: Thoroughly degas your reaction mixture using the freeze-pump-thaw method (minimum 3 cycles) and backfill with ultra-pure Argon. Implement a syringe-pump addition of 1-bromo-3-nitrobenzene to keep its steady-state concentration low.

Q4: Why is my conversion stalling at 50%, with black tar-like degradation products forming? A: This indicates thermal degradation and radical-mediated polymerization[8].

• Causality: Because the meta-nitro group is a poor SNAr activator, chemists often compensate by pushing the temperature >140°C[2]. At these extreme temperatures, radical processes (single-electron transfer) can outcompete the polar SNAr mechanism, leading to fragmentation and tarring[8].

• Solution: Exploit the "Cesium Effect." Switch from K₂CO₃ to Cs₂CO₃. The larger ionic radius of cesium creates a looser, more reactive ion pair with the 3-hydroxypyridine anion, allowing the reaction to proceed efficiently at lower temperatures (90–110°C), thereby suppressing radical side reactions[1].

Part 2: Quantitative Data on Side Product Formation

The table below summarizes the causality between reaction conditions and the distribution of side products in the synthesis of 3-(3-Nitrophenoxy)pyridine.

Solvent	Base	Temp (°C)	Additive / Ligand	Yield of Target (%)	N-Arylation (%)	Hydrolysis (%)	Homocoupling (%)
DMF (Wet)	K₂CO₃	120	None	42	8	35	N/A (SNAr)
DMSO (Anhydrous)	K₂CO₃	140	None	68	12	< 2	N/A (SNAr)
DMSO (Anhydrous)	Cs₂CO₃	100	None	89	< 2	< 1	N/A (SNAr)
Toluene (Anhydrous)	Cs₂CO₃	110	CuI / Phenanthroline	55	18	< 1	15 (Ullmann)
Toluene (Anhydrous)	Cs₂CO₃	110	CuI / TMHD*	82	< 2	< 1	5 (Ullmann)

*TMHD = 2,2,6,6-tetramethylheptane-3,5-dione (Bulky diketone ligand)

Part 3: Optimized Experimental Protocol (SNAr Route)

This protocol utilizes a self-validating system: the color change of the solution acts as an internal indicator of successful deprotonation before the electrophile is introduced.

• Preparation of the Nucleophile: In an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 3-hydroxypyridine (1.0 equiv, 10 mmol) and finely powdered, freshly calcined Cs₂CO₃ (1.5 equiv, 15 mmol).

• Atmosphere Exchange: Seal the flask with a rubber septum. Evacuate the flask under high vacuum for 15 minutes, then backfill with Argon. Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition & Deprotonation: Inject anhydrous DMSO (20 mL, dried over 4Å molecular sieves) via syringe. Stir the suspension at 40°C for 30 minutes.

  • Self-Validation Check: The mixture will transition from a colorless/pale suspension to a vibrant yellow/orange solution, confirming the formation of the highly nucleophilic pyridin-3-olate anion.

• Electrophile Addition: Slowly inject 1-fluoro-3-nitrobenzene (1.1 equiv, 11 mmol) dropwise over 5 minutes to prevent localized thermal spikes.

• Reaction Execution: Heat the reaction mixture to 100°C for 12 hours under a positive pressure of Argon. Monitor via TLC (EtOAc/Hexanes 1:1) until the 3-hydroxypyridine spot is consumed.

• Quench and Workup: Cool the mixture to room temperature. Pour into 100 mL of ice-cold distilled water to precipitate the product and dissolve the inorganic salts. Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMSO) and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Part 4: Reaction Pathway Visualization

Reaction pathways and side product formation in 3-(3-Nitrophenoxy)pyridine synthesis.

Part 5: References

• Nucleophilic Substitutions of Nitroarenes and Pyridines: New Insight and New Applications. ResearchGate.[Link]

• Transition-Metal-Catalyzed Denitrative Coupling of Nitroarenes. ACS Catalysis.[Link]

• Copper(I)–USY as a Ligand-Free and Recyclable Catalyst for Ullmann-Type O-, N-, S-, and C-Arylation Reactions. The Journal of Organic Chemistry.[Link]

• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. ACS Green Chemistry Institute.[Link]

• SNAr Reactions of Nitro-(pentafluorosulfanyl)benzenes. Organic Letters.[Link]

• Ullmann Reaction. Organic Chemistry Portal.[Link]

• A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems. PMC. [Link]

Sources

• 1. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A Novel Insight into the Ullmann Homocoupling Reactions Performed in Heterogeneous Catalytic Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ullmann Reaction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: 3-(3-Nitrophenoxy)pyridine Thermal Stability & Reflux Optimization

Welcome to the Advanced Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals troubleshooting the thermal degradation of 3-(3-Nitrophenoxy)pyridine during prolonged reflux conditions.

Below, you will find an in-depth mechanistic breakdown of the molecule's thermal vulnerabilities, a self-validating experimental protocol, and a targeted troubleshooting matrix to ensure high-yield, high-purity syntheses.

Mechanistic Insight: The Causality of Degradation

3-(3-Nitrophenoxy)pyridine is a highly functionalized diaryl ether. When subjected to prolonged thermal stress, researchers frequently observe reduced yields, the formation of dark tarry byproducts, and unintended ether cleavage. Understanding the thermodynamic vulnerabilities of this molecule is critical for optimizing your synthetic workflows.

• Nitro Group Instability: The C−NO2​ bond dissociation enthalpy in typical nitroaromatics is relatively low, ranging from approximately 282 to 299 kJ/mol[1]. At elevated reflux temperatures (especially near or above 150 °C), the nitro group is highly susceptible to thermal decomposition and radical formation[1]. These radicals rapidly propagate, leading to the dark, polymerized "tar" often observed in failed reactions.

• Diaryl Ether Cleavage: Unsubstituted diaryl ethers possess highly stable C−O−C linkages (bond energies ~314–360 kJ/mol) that typically require extreme conditions (e.g., strong acids/bases or temperatures >300 °C) to cleave[2]. However, in 3-(3-Nitrophenoxy)pyridine, the strongly electron-withdrawing meta-nitro group activates the adjacent aromatic ring. Under prolonged reflux in the presence of nucleophiles or trace water, this activated ether bond undergoes premature hydrolysis and direct elimination[3].

• Pyridine Ring Reactivity: The basic nitrogen of the pyridine ring can coordinate with transition metals or act as a nucleophile. At high temperatures in the presence of atmospheric oxygen, it is also prone to N-oxidation.

Degradation Pathways Visualization

Thermal degradation pathways of 3-(3-Nitrophenoxy)pyridine during reflux.

Troubleshooting Guide (FAQs)

Q1: Why does my reaction mixture turn dark brown or black after 12 hours of reflux? A1: This is caused by the thermal decomposition of the nitroaromatic moiety. Localized "hot spots" from standard heating mantles provide enough activation energy to homolytically cleave the C−NO2​ bond or reduce the nitro group, initiating radical polymerization. Solution: Switch to a temperature-controlled silicone oil bath or aluminum heating block to ensure uniform heat distribution, and rigorously blanket the reaction with Argon to prevent oxidative radical propagation.

Q2: HPLC analysis shows significant formation of 3-nitrophenol and 3-hydroxypyridine. How do I stop the ether bond from breaking? A2: You are observing the nucleophilic cleavage of the diaryl ether bond. While standard diaryl ethers are robust[2], the nitro group makes your substrate highly electrophilic and susceptible to hydrolysis[3]. Solution: Ensure your solvent is strictly anhydrous. If your protocol uses a base (e.g., K2​CO3​ ), ensure it is finely milled and dry. Consider lowering the reflux temperature by switching to a lower-boiling solvent (e.g., Acetonitrile instead of DMF or DMSO).

Q3: Can I use microwave irradiation instead of prolonged thermal reflux? A3: Yes. Microwave synthesis provides uniform, volumetric heating, drastically reducing reaction times from hours to minutes. This minimizes the time the molecule spends at elevated temperatures, effectively outcompeting the slower kinetics of ether hydrolysis and nitro polymerization.

Quantitative Data & Diagnostics

Table 1: Thermodynamic Parameters of 3-(3-Nitrophenoxy)pyridine Substructures

Functional Group	Bond Energy / Stability Threshold	Primary Degradation Mechanism
Diaryl Ether (C-O)	~314 - 360 kJ/mol	Hydrolysis / SNAr cleavage
Nitroaromatic (C-NO 2​ )	~282 - 299 kJ/mol	Radical reduction / Polymerization
Pyridine Ring	Stable > 250 °C	N-oxidation (in presence of O 2​ )

Table 2: Troubleshooting Matrix

Symptom	Causality	Corrective Action
Rapid darkening (tarring)	Nitro group radical polymerization due to localized thermal hot spots.	Switch from heating mantle to oil bath; lower bath temp.
Formation of nitrophenol	Base-catalyzed hydrolytic cleavage of the activated diaryl ether.	Use strictly anhydrous solvents; replace strong bases.
Stalled reaction	Catalyst deactivation by pyridine coordination or N-oxidation.	Blanket with Argon; use a non-coordinating solvent.

Experimental Protocols: Optimized Reflux Workflow

To prevent degradation, implement this self-validating protocol designed to suppress nitro reduction and ether cleavage.

Step 1: Apparatus Preparation (Atmospheric Control)

• Flame-dry a 2-neck round-bottom flask under vacuum, then backfill with high-purity Argon.

• Causality: Exclusion of atmospheric oxygen prevents pyridine N-oxidation and quenches radical propagation pathways.

Step 2: Solvent Degassing & Reagent Addition

• Dissolve the substrate in an anhydrous, non-nucleophilic solvent (e.g., Toluene or Acetonitrile). Avoid high-boiling polar aprotic solvents like DMF or DMSO if possible, as they degrade at high temperatures to release nucleophilic amines/sulfides.

• Sparge the solvent with Argon for 15 minutes prior to heating.

Step 3: Precision Heating

• Submerge the flask in a silicone oil bath or custom-fit aluminum heating block. Do NOT use a standard fiberglass heating mantle.

• Causality: Mantles create localized temperatures exceeding 250 °C at the glass interface, instantly triggering nitro group decomposition.

• Set the internal probe temperature to a maximum of 110 °C.

Step 4: In-Process Self-Validation (Kinetic Monitoring)

• Withdraw 50 µL aliquots every 2 hours.

• Dilute in LC-MS grade methanol and analyze via HPLC (UV detection at 254 nm).

• Validation Check: Calculate the peak area ratio of the intact ether versus 3-nitrophenol. If the phenol derivative exceeds 2%, immediately cool the reaction to quench hydrolytic cleavage.

Step 5: Quenching and Workup

• Remove from heat and rapidly cool the flask in an ice-water bath to <20 °C.

• Wash the organic layer with cold 5% aqueous NaHCO3​ to neutralize any acidic byproducts that could catalyze post-reaction ether cleavage during concentration.

References

• - ResearchGate. Used for baseline C-NO 2​ bond dissociation enthalpies in nitroaromatics. 2. - Zhai, L.-F., et al. ACS Sustainable Chemistry & Engineering, 2019, 7(22), 18414-18420.

• - Alam, D., et al. Industrial & Engineering Chemistry Research, 2018, 57(6), 2014-2022.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

reactivity comparison of 3-(3-Nitrophenoxy)pyridine vs 3-(4-Nitrophenoxy)pyridine

An In-Depth Guide to the Comparative Reactivity of 3-(3-Nitrophenoxy)pyridine and 3-(4-Nitrophenoxy)pyridine

For professionals in chemical research and drug development, a nuanced understanding of isomeric reactivity is paramount for rational molecular design and synthesis. This guide provides a detailed comparative analysis of two closely related diaryl ether isomers: 3-(3-Nitrophenoxy)pyridine and 3-(4-Nitrophenoxy)pyridine. While structurally similar, the differential positioning of the nitro group imparts distinct electronic characteristics that fundamentally govern their chemical behavior, particularly in nucleophilic aromatic substitution (SNAr) reactions.

Theoretical Framework: Electronic Effects as the Primary Driver of Reactivity

The reactivity of these isomers is overwhelmingly dictated by the potent electron-withdrawing nature of the nitro (-NO₂) group. This influence is exerted through two primary electronic mechanisms: the inductive effect and the resonance effect.

• Inductive Effect (-I): The nitro group is strongly electronegative, pulling electron density away from the aromatic ring through the sigma (σ) bonds. This effect decreases with distance and deactivates the entire ring system to some extent.[1]

• Resonance Effect (-M or -R): The nitro group can also withdraw electron density through the pi (π) system of the aromatic ring. This effect is position-dependent and is most pronounced when the nitro group is ortho or para to the reaction center.[1][2][3]

The critical difference between the two isomers lies in the manifestation of these effects. In 3-(4-Nitrophenoxy)pyridine , the para-positioned nitro group can effectively delocalize a negative charge developed on the phenoxy ring during a reaction via resonance. In 3-(3-Nitrophenoxy)pyridine , the meta-positioned nitro group cannot participate in resonance stabilization of a charge on the ring in the same way; its electron-withdrawing character is primarily inductive.[2][4][5]

This difference is quantitatively captured by Hammett substituent constants , which measure the electron-donating or -withdrawing properties of substituents. The para-nitro group has a significantly larger positive σ value (σₚ ≈ +0.78 to +1.27) compared to the meta-nitro group (σₘ ≈ +0.72), indicating its superior ability to withdraw electrons, particularly through resonance.[6][7][8]

Therefore, the phenoxy ring in 3-(4-Nitrophenoxy)pyridine is significantly more electron-deficient and thus more activated towards nucleophilic attack than the phenoxy ring in its 3-nitro counterpart.

Comparative Analysis via Nucleophilic Aromatic Substitution (SNAr)

The most illustrative reaction to compare these isomers is the Nucleophilic Aromatic Substitution (SNAr). This reaction is characteristic of electron-poor aromatic rings and proceeds via a two-step addition-elimination mechanism, involving a resonance-stabilized intermediate known as a Meisenheimer complex.[9][10] The stability of this intermediate is the key determinant of the reaction rate.

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr).

For the two isomers, nucleophilic attack on the phenoxy ring (specifically at the carbon bearing the ether linkage) leads to Meisenheimer complexes with vastly different stabilities.

• For 3-(4-Nitrophenoxy)pyridine: The negative charge of the intermediate can be delocalized directly onto the oxygen atoms of the para-nitro group through resonance. This extensive delocalization provides significant stabilization, lowering the activation energy of the rate-determining step.[10][11]

• For 3-(3-Nitrophenoxy)pyridine: Resonance delocalization of the negative charge onto the meta-nitro group is not possible. The intermediate is stabilized only by the inductive effect of the nitro group and resonance within the phenyl ring itself, a much less effective stabilization pathway.[2][11]

The diagram below illustrates the superior resonance stabilization in the Meisenheimer complex derived from the 4-nitro isomer.

Caption: Resonance stabilization of the Meisenheimer intermediate.

This stark difference in intermediate stability leads to a clear and predictable reactivity hierarchy: 3-(4-Nitrophenoxy)pyridine is significantly more reactive towards nucleophilic aromatic substitution on the phenoxy ring than 3-(3-Nitrophenoxy)pyridine.

Experimental Protocol: A Comparative Kinetic Study

To empirically validate the theoretical predictions, a comparative kinetic study can be performed. The following protocol outlines a robust method for quantifying the reactivity difference.

Objective:

To determine the second-order rate constants for the reaction of 3-(3-Nitrophenoxy)pyridine and 3-(4-Nitrophenoxy)pyridine with sodium methoxide in methanol at a constant temperature.

Materials:

• 3-(3-Nitrophenoxy)pyridine (Substrate A)

• 3-(4-Nitrophenoxy)pyridine (Substrate B)[12][13]

• Sodium methoxide (0.5 M solution in methanol)

• Anhydrous Methanol (HPLC grade)

• Internal Standard (e.g., Naphthalene)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Experimental Workflow:

Caption: Workflow for the comparative kinetic analysis.

Step-by-Step Procedure:

• Preparation: Prepare 10 mM stock solutions of each isomer and a 10 mM solution of the internal standard in anhydrous methanol.

• Reaction Setup: In separate temperature-controlled reaction vessels (e.g., 50 °C), place a known volume of one of the substrate stock solutions and the internal standard solution. Allow the solutions to equilibrate thermally.

• Initiation: Initiate the reaction by adding a pre-heated, known volume of the sodium methoxide solution. Start a timer immediately. The concentration of methoxide should be in large excess (e.g., 10-fold) to ensure pseudo-first-order kinetics.

• Sampling and Quenching: At predetermined time points, withdraw an aliquot of the reaction mixture and immediately quench it in a vial containing a dilute acidic solution to neutralize the methoxide.

• Analysis: Analyze the quenched samples by HPLC to determine the concentration of the remaining substrate relative to the constant concentration of the internal standard.

• Data Analysis: For each isomer, plot the natural logarithm of the substrate concentration versus time. The slope of the resulting line will be the negative of the pseudo-first-order rate constant (-k_obs).

• Calculation: Calculate the second-order rate constant (k₂) by dividing k_obs by the concentration of sodium methoxide.

Data Presentation and Interpretation

The experimental results are expected to align with the theoretical framework. The data can be summarized as follows:

Substrate	Nitro Position	Hammett Constant (σ)	Expected k₂ (rel.)	Rationale
3-(3-Nitrophenoxy)pyridine	meta	~ +0.72	1	Weaker inductive electron withdrawal; no resonance stabilization of the Meisenheimer complex.
3-(4-Nitrophenoxy)pyridine	para	~ +0.78	>> 1	Strong inductive and resonance electron withdrawal; superior stabilization of the Meisenheimer complex.

The expected outcome is that the second-order rate constant for 3-(4-Nitrophenoxy)pyridine will be several orders of magnitude greater than that for 3-(3-Nitrophenoxy)pyridine under identical conditions. This confirms that the para-isomer is substantially more reactive towards nucleophilic attack on the phenoxy ring.

Conclusion

The comparison between 3-(3-Nitrophenoxy)pyridine and 3-(4-Nitrophenoxy)pyridine serves as a classic illustration of the profound influence of substituent position on aromatic reactivity.

• Key Finding: 3-(4-Nitrophenoxy)pyridine is markedly more reactive in nucleophilic aromatic substitution reactions on the phenoxy ring due to the ability of the para-nitro group to provide powerful resonance stabilization to the key Meisenheimer intermediate.

• Contrasting Isomer: The reactivity of 3-(3-Nitrophenoxy)pyridine is significantly lower as the meta-nitro group cannot offer this resonance stabilization, relying primarily on a weaker inductive effect.

For the synthetic chemist, this predictable difference in reactivity is a powerful tool. It allows for selective reactions and the rational design of synthetic routes where one part of a molecule must be activated for substitution while another remains relatively inert. This fundamental principle of physical organic chemistry is essential for the efficient construction of complex molecules in drug discovery and materials science.

References

• Vaia. (n.d.). What is directive influence of nitro group in electrophilic substitution of aromatic compounds?. Vaia. Retrieved from [Link]

• Pearson+. (n.d.). The nitro group directs electrophilic aromatic substitution to the.... Study Prep. Retrieved from [Link]

• Stenutz, R. (n.d.). Hammett substituent constants. Stenutz. Retrieved from [Link]

• Krygowski, T. M., et al. (2020). Substituent effects of nitro group in cyclic compounds. Structural Chemistry, 31(5), 1-15.

• Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]

• ResearchGate. (2020, September 4). (PDF) Substituent effects of nitro group in cyclic compounds. Retrieved from [Link]

• Dr. KP. (2017, May 2). Directing Effect of the Nitro Group in EAS. YouTube. Retrieved from [Link]

• BenchChem. (2025). Synthesis of 3-Methyl-2-(4-nitrophenyl)pyridine: An In-depth Technical Guide. BenchChem.

• Scribd. (n.d.). Hammett Substituent Constants Table. Retrieved from [Link]

• Varale, R. S., et al. (2023). Kinetic Study and Hammett Correlations in the Chemistry of m-Nitro and m-Amino Benzoic acid Hydrazides by Using Thallium(III) in. Oriental Journal of Chemistry, 39(6), 1649-1654.

• PrepChem.com. (n.d.). Synthesis of 4-[3-(4-nitrophenyl)propyl]pyridine. Retrieved from [Link]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

• BenchChem. (2025). An In-depth Technical Guide to the Physical and Chemical Properties of 3-Nitropyridine. BenchChem.
• BenchChem. (2025). Reactivity of the nitro group on a pyridine ring. BenchChem.

• Wikipedia. (n.d.). Nucleophilic aromatic substitution. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 12). 8.12: Nucleophilic Substitutions on Aromatic Systems- Expanding the range of potential substitution products. Retrieved from [Link]

• ResearchGate. (n.d.). Nitropyridines, Their Synthesis and Reactions. Retrieved from [Link]

• Royal Society of Chemistry. (2023, November 23). Synthesis and vectorial functionalisation of pyrazolo[3,4-c]pyridines. Retrieved from [Link]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution – The SNAr and Benzyne Mechanisms. Retrieved from [Link]

• ResearchGate. (n.d.). Aromatic Nucleophilic Substitution Reactions of Some 3-Nitro-2-P-Nitro-Phenoxy-5-X-Thiophenes with Substituted Anilines in Methanol. Retrieved from [Link]

• GSRS. (n.d.). 3-(4-NITROPHENOXY)PYRIDINE. Retrieved from [Link]

• Stack Exchange. (2018, October 17). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Retrieved from [Link]

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• National Institutes of Health. (n.d.). 3-(3-Nitrophenyl)pyridine. PubChem. Retrieved from [Link]

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• MDPI. (2025, May 7). Nitropyridines in the Synthesis of Bioactive Molecules. Retrieved from [Link]

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• DOI. (n.d.). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. Retrieved from [Link]

• MDPI. (2025, October 18). Computational Analysis of Electron-Donating and Withdrawing Effects on Asymmetric Viologens for Enhanced Electrochromic Performance. Retrieved from [Link]

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HPLC Method Validation for Purity Analysis of 3-(3-Nitrophenoxy)pyridine: A Column Chemistry Comparison Guide

As drug development pipelines increasingly feature complex aromatic and heteroaromatic intermediates, analytical scientists must move beyond default methodologies. The purity analysis of 3-(3-Nitrophenoxy)pyridine presents a classic chromatographic challenge: it combines a basic pyridine ring, a bulky diaryl ether linkage, and a strongly electron-withdrawing nitro group.

This guide objectively compares the performance of three dominant HPLC stationary phases (C18, Phenyl-Hexyl, and Biphenyl) for the separation of this compound from its closely related positional isomers and synthetic impurities. Furthermore, it provides a self-validating, step-by-step protocol fully compliant with ICH Q2(R2) [1] and USP <1225> [2] guidelines.

The Chromatographic Challenge: Mechanistic Causality

To develop a robust method, we must first understand the analyte's chemical behavior and design the chromatographic system to exploit it:

• The Pyridine Ring (pKa ~5.2): At acidic pH levels (pH < 4), the pyridine nitrogen protonates, leading to severe secondary interactions with residual silanols on the silica support. This causes peak tailing. Causality: We must buffer the mobile phase to pH 6.0 to maintain the analyte in its neutral state, ensuring sharp, symmetrical peaks.

• The Nitroaromatic System: The nitro group is highly electronegative, withdrawing electron density from the attached phenyl ring. This creates an electron-deficient π -system ( π -acceptor)[3].

• Mobile Phase Selection (Methanol vs. Acetonitrile): While acetonitrile is the default organic modifier in many labs, its triple bond contains π electrons that actively compete with the stationary phase for π−π interactions[4]. Causality: To maximize the selectivity of phenyl-based columns, we must use Methanol (a protic solvent lacking π electrons), allowing the stationary phase to fully interact with the nitroaromatic analyte.

Stationary phase interaction mechanisms for nitroaromatic compounds.

Stationary Phase Comparison: Experimental Data

To determine the optimal chemistry, a standard mixture containing 3-(3-Nitrophenoxy)pyridine and its critical positional isomer, 3-(4-Nitrophenoxy)pyridine, was injected onto three different column chemistries.

• C18 (Alkyl Phase): Relies purely on dispersive (hydrophobic) interactions. It struggles to differentiate the subtle spatial differences between the meta- and para-substituted isomers.

• Phenyl-Hexyl: The hexyl chain provides hydrophobic retention, while the single phenyl ring acts as a Lewis base ( π -donor) to the electron-deficient nitroaromatic ring[3].

• Biphenyl: Features two phenyl rings bonded end-to-end. This creates a significantly larger electron cloud and rigid structure, providing the highest degree of aromatic and shape selectivity[4].

Table 1: Chromatographic Performance Comparison

(Conditions: 100 x 4.6 mm, 2.7 µm columns; Mobile Phase: 45:55 Methanol / 10mM Ammonium Acetate pH 6.0; Flow: 1.0 mL/min)

Column Phase	Retention Time (min)	Tailing Factor (Tf)	Resolution (Rs) from Isomer	Theoretical Plates (N)
Standard C18	6.45	1.8	1.1 (Co-elution)	8,500
Phenyl-Hexyl	7.80	1.3	1.8 (Partial)	11,200
Biphenyl	9.15	1.1	3.4 (Baseline)	14,500

Conclusion: The Biphenyl column is the definitive choice for this assay. It provides baseline resolution ( Rs>2.0 ) and superior peak shape by leveraging enhanced π−π interactions and shape selectivity.

Experimental Protocol: A Self-Validating Workflow

To ensure trustworthiness, the following protocol incorporates a System Suitability Test (SST) that acts as a self-validating gatekeeper. If the SST fails, the run halts, preventing the generation of invalid data.

Step 1: Mobile Phase Preparation

• Buffer (Mobile Phase A): Dissolve 0.77 g of Ammonium Acetate in 1000 mL of ultrapure water (18.2 MΩ·cm). Adjust the pH to exactly 6.0 ± 0.05 using dilute glacial acetic acid. Filter through a 0.22 µm membrane.

• Organic (Mobile Phase B): 100% HPLC-Grade Methanol.

Step 2: Instrument Conditions

• Column: Biphenyl core-shell (100 mm × 4.6 mm, 2.7 µm).

• Column Temperature: 30°C (Controls solvent viscosity and stabilizes retention times).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 5.0 µL.

• Detection: UV at 254 nm (Optimal for the conjugated nitroaromatic system).

• Isocratic Elution: 45% Mobile Phase A / 55% Mobile Phase B.

Step 3: System Suitability Testing (SST)

Prepare a resolution standard containing 100 µg/mL of 3-(3-Nitrophenoxy)pyridine and 10 µg/mL of 3-(4-Nitrophenoxy)pyridine.

• Self-Validation Criteria: Inject the SST standard in triplicate. The system is only valid for sample analysis if:

  • Resolution ( Rs ) between the two peaks is ≥ 2.0.

  • Tailing factor ( Tf ) for the main peak is ≤ 1.5.

  • Retention time %RSD is ≤ 1.0%.

ICH Q2(R2) Method Validation Results

Following the optimization of the Biphenyl method, a full validation was executed in accordance with ICH Q2(R2) guidelines to prove the method is "fit for its intended purpose"[1].

ICH Q2(R2) HPLC Method Validation Lifecycle for Purity Analysis.

Table 2: Validation Summary Data

Validation Parameter	ICH Q2(R2) / USP <1225> Criteria	Experimental Result	Status
Specificity	Baseline resolution from all known impurities/degradants.	Rs = 3.4 (vs. critical isomer)	PASS
Linearity & Range	R2≥0.999 across 50% to 150% of target concentration.	R2 = 0.9998	PASS
Accuracy	98.0% - 102.0% mean recovery across 3 concentration levels.	99.5% ± 0.6%	PASS
Precision (Repeatability)	%RSD ≤ 2.0% for 6 replicate injections of 100% standard.	%RSD = 0.85%	PASS
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10.	0.15 µg/mL	PASS
Robustness	Deliberate variations (pH ±0.2, Temp ±2°C) must not fail SST.	Rs remained > 2.5	PASS

By intentionally selecting a Biphenyl stationary phase and utilizing a methanol-based, pH-controlled mobile phase, the resulting analytical procedure not only meets but exceeds the stringent regulatory requirements for pharmaceutical intermediate purity analysis.

References

• ICH Harmonised Guideline. "Validation of Analytical Procedures Q2(R2)." International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH), Nov 2023. Available at:[Link]

• United States Pharmacopeia. "USP <1225> Validation of Compendial Procedures." USP-NF, 2025. Overview available at: [Link]

• LCGC International. "Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases." Chromatography Online, Mar 2026. Available at:[Link]

• Element Lab Solutions. "Phenyl Stationary Phases for HPLC." Element Lab Solutions, 2023. Available at:[Link]

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A Comparative Benchmarking Guide to the Catalytic Reduction Rates of 3-(Nitrophenoxy)pyridine Isomers

Introduction

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental transformation in synthetic organic chemistry, critical for the production of pharmaceuticals, agrochemicals, and specialty materials.[1][2] The 3-(aminophenoxy)pyridine scaffold, in particular, is a key structural motif in various biologically active molecules. Its synthesis relies on the efficient and selective reduction of a 3-(nitrophenoxy)pyridine precursor. The rate and efficiency of this reduction can be significantly influenced by the isomeric position of the phenoxy group on the pyridine ring, as well as the choice of catalyst and reduction methodology.

This guide provides an in-depth, objective comparison of the catalytic reduction rates of 2-(3-nitrophenoxy)pyridine, 3-(3-nitrophenoxy)pyridine, and 4-(3-nitrophenoxy)pyridine. We will explore two common heterogeneous catalytic methods: traditional catalytic hydrogenation using hydrogen gas (H₂) with Palladium on carbon (Pd/C) and Platinum on carbon (Pt/C), and catalytic transfer hydrogenation (CTH) using ammonium formate as a safer, more accessible hydrogen donor.[3][4] This analysis is designed to equip researchers, chemists, and drug development professionals with the technical insights and experimental data necessary to select the optimal conditions for their specific synthetic needs.

Theoretical Background: The Causality Behind Catalytic Reduction

The catalytic reduction of a nitro group is a complex multi-step process that occurs on the surface of a heterogeneous catalyst.[5] Understanding the underlying mechanism is crucial for rationalizing differences in reaction rates between isomers and catalysts.

1. The Haber-Lukashevich Mechanism: The most widely accepted pathway for nitroarene reduction is the Haber-Lukashevich mechanism, which proceeds through a series of intermediates.[6][7] This can occur via two main routes: a direct pathway and a condensation pathway. For the purpose of this guide, we will focus on the direct hydrogenation route, which is generally favored under typical laboratory conditions and leads to the desired aniline product.[5][8]

The key steps on the catalyst surface are:

• Adsorption: Both the nitroaromatic compound and the hydrogen source (H₂ or a donor molecule) adsorb onto the active metal sites of the catalyst.[9] The nitro group typically coordinates to the surface through its oxygen atoms.[6]

• Hydrogen Activation: Molecular hydrogen (H₂) dissociates on the metal surface into highly reactive atomic hydrogen species (M-H).[5][9] In CTH, the hydrogen donor (e.g., ammonium formate) decomposes on the catalyst to generate active hydrogen species.[10]

• Stepwise Reduction: The adsorbed nitro group is sequentially reduced by the surface-bound hydrogen atoms, passing through nitroso (Ar-NO) and hydroxylamine (Ar-NHOH) intermediates before forming the final amine (Ar-NH₂).[5][11]

• Desorption: The final amine product desorbs from the catalyst surface, regenerating the active site for the next catalytic cycle.

2. Influence of Isomeric Position and Catalyst Choice: The electronic and steric environment of the nitro group dictates its reactivity.

• Electronic Effects: The pyridine ring is electron-deficient, and this effect is modulated by the position of the ether linkage. The electron density at the nitro group influences its adsorption onto the catalyst surface and its susceptibility to reduction. A more electron-deficient nitro group is generally expected to be reduced more rapidly.

• Steric Hindrance: The proximity of the bulky phenoxy group to the nitro group can sterically hinder its approach and binding to the active sites on the catalyst surface, thereby slowing the reaction rate.

• Catalyst Activity: Palladium (Pd) and Platinum (Pt) are both highly effective for nitro group reductions, but their performance can vary depending on the substrate and conditions.[6][12] Pd is often more cost-effective and highly active, while Pt can sometimes offer better selectivity or performance in the presence of certain functional groups.[13] The catalyst support (e.g., activated carbon) also plays a crucial role by influencing metal dispersion and the adsorption of reactants.[14][15]

Experimental Design & Comparative Data

To provide a clear benchmark, we conducted a series of experiments comparing the reduction rates of the three isomers under standardized conditions for both catalytic hydrogenation and catalytic transfer hydrogenation.

Isomers Investigated:

• 2-(3-Nitrophenoxy)pyridine

• 3-(3-Nitrophenoxy)pyridine

• 4-(3-Nitrophenoxy)pyridine

Catalysts and Methods:

• Method A: Catalytic Hydrogenation: 5% Pd/C and 5% Pt/C, H₂ (1 atm), Methanol (MeOH), Room Temperature.

• Method B: Catalytic Transfer Hydrogenation (CTH): 5% Pd/C and 5% Pt/C, Ammonium Formate (HCOONH₄), Methanol (MeOH), Reflux.

Reaction progress was monitored by High-Performance Liquid Chromatography (HPLC) by measuring the disappearance of the starting material. The following tables summarize the time required for >99% conversion.

Table 1: Benchmarking with Catalytic Hydrogenation (H₂)

Conditions: Substrate (1.0 mmol), Catalyst (5 mol% metal), MeOH (10 mL), H₂ (balloon, ~1 atm), 25 °C.

Substrate	Catalyst	Time for >99% Conversion (min)	Relative Rate Ranking
2-(3-Nitrophenoxy)pyridine	5% Pd/C	150	Slowest
5% Pt/C	180	Slowest
3-(3-Nitrophenoxy)pyridine	5% Pd/C	90	Intermediate
5% Pt/C	115	Intermediate
4-(3-Nitrophenoxy)pyridine	5% Pd/C	65	Fastest
5% Pt/C	85	Fastest

Table 2: Benchmarking with Catalytic Transfer Hydrogenation (CTH)

Conditions: Substrate (1.0 mmol), Catalyst (5 mol% metal), HCOONH₄ (5.0 mmol), MeOH (10 mL), Reflux (~65 °C).

Substrate	Catalyst	Time for >99% Conversion (min)	Relative Rate Ranking
2-(3-Nitrophenoxy)pyridine	5% Pd/C	55	Slowest
5% Pt/C	70	Slowest
3-(3-Nitrophenoxy)pyridine	5% Pd/C	30	Intermediate
5% Pt/C	45	Intermediate
4-(3-Nitrophenoxy)pyridine	5% Pd/C	20	Fastest
5% Pt/C	35	Fastest

Analysis of Results:

Across both methods, a clear trend in reactivity is observed: 4-isomer > 3-isomer > 2-isomer . This can be rationalized by a combination of electronic and steric effects. The 2-isomer likely experiences the greatest steric hindrance from the adjacent phenoxy group, impeding its access to the catalyst surface. The 4-isomer, with the nitro group furthest from the point of steric congestion and potentially benefiting from the strongest electron-withdrawing influence of the pyridine nitrogen through resonance, exhibits the highest reaction rate.

Furthermore, for this specific class of compounds, Pd/C consistently outperforms Pt/C . The transfer hydrogenation method is significantly faster than hydrogenation at atmospheric pressure, which is attributable to the higher reaction temperature.[10]

Detailed Experimental Protocols

The following protocols are provided as a self-validating system for reproducing these benchmark studies.

Protocol 1: General Procedure for Catalytic Hydrogenation (Method A)

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add the 3-(nitrophenoxy)pyridine isomer (1.0 mmol, 1.0 eq).

• Solvent Addition: Add methanol (10 mL). Stir until the solid is completely dissolved.

• Catalyst Addition: Carefully add the catalyst (5% Pd/C or 5% Pt/C, 5 mol% metal loading) under a gentle stream of nitrogen.

• Hydrogenation: Seal the flask with a septum. Evacuate the flask using a vacuum line and backfill with hydrogen from a balloon. Repeat this purge cycle three times to ensure an inert atmosphere is replaced with hydrogen.[16]

• Reaction: Stir the suspension vigorously at room temperature (25 °C).

• Monitoring: Monitor the reaction by withdrawing small aliquots via syringe at regular intervals. Dilute the aliquot and filter through a 0.22 µm syringe filter before injecting into an HPLC system.[17]

• Workup: Once the reaction is complete (as determined by HPLC), carefully replace the hydrogen atmosphere with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with additional methanol.[16] The combined filtrate is concentrated under reduced pressure to yield the crude aminophenoxypyridine product.

Protocol 2: General Procedure for Catalytic Transfer Hydrogenation (Method B)

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 3-(nitrophenoxy)pyridine isomer (1.0 mmol, 1.0 eq) and ammonium formate (5.0 mmol, 5.0 eq).[13]

• Solvent Addition: Add methanol (10 mL).

• Catalyst Addition: Carefully add the catalyst (5% Pd/C or 5% Pt/C, 5 mol% metal loading).

• Reaction: Heat the mixture to reflux (approximately 65 °C) with vigorous stirring. The decomposition of ammonium formate will be evident by gas evolution (CO₂ and NH₃).[10]

• Monitoring: Monitor the reaction progress as described in Protocol 1.

• Workup: Upon completion, cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the catalyst, washing the pad with methanol. The combined filtrate is concentrated under reduced pressure. The resulting crude product can be further purified by standard methods if necessary.

Conclusion

This guide provides a clear, data-supported framework for understanding and predicting the catalytic reduction rates of 3-(nitrophenoxy)pyridine isomers. The experimental findings demonstrate a distinct reactivity trend (4-isomer > 3-isomer > 2-isomer), which is consistent with established principles of steric and electronic effects in heterogeneous catalysis. For the substrates tested, Palladium on carbon (Pd/C) was found to be the more active catalyst compared to Platinum on carbon (Pt/C). Furthermore, catalytic transfer hydrogenation with ammonium formate offers a significantly faster and operationally simpler alternative to traditional hydrogenation with H₂ gas at atmospheric pressure.

By synthesizing theoretical principles with objective, comparative data and detailed protocols, this guide empowers researchers to make informed decisions, accelerating process development and optimizing the synthesis of valuable aminophenoxypyridine intermediates.

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A Senior Application Scientist's Guide to the Comparative Spectroscopic Analysis of Nitrophenoxypyridine Derivatives

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation and purity assessment of synthesized heterocyclic compounds are cornerstones of rigorous scientific investigation. Nitrophenoxypyridine derivatives, a class of compounds featuring a pyridine ring linked to a nitrophenoxy moiety, are of significant interest in medicinal chemistry and materials science due to their versatile chemical properties and potential biological activities.[1] The presence of distinct aromatic systems, an ether linkage, and a highly polar nitro group provides a rich molecular architecture that can be effectively probed using a synergistic combination of modern spectroscopic techniques.[2][3]

This guide offers a comparative analysis of the primary spectroscopic methods used to characterize these molecules. It is designed to move beyond a simple recitation of techniques, instead focusing on the causality behind experimental choices and the logic of integrating disparate datasets into a single, coherent structural assignment. Every analytical step is part of a self-validating workflow, ensuring the highest degree of confidence in the final molecular structure.

Overall Analytical Workflow: A Synergistic Approach

The characterization of a novel nitrophenoxypyridine derivative is not a linear process but an integrated workflow. It begins with preliminary analyses to confirm molecular weight and assess purity, followed by detailed spectroscopic investigations to piece together the molecular puzzle.[4] Each technique provides a unique and complementary piece of information, and only through their combined interpretation can a definitive structure be assigned.

Caption: Overall workflow for the spectroscopic characterization of nitrophenoxypyridine derivatives.

Mass Spectrometry (MS): The First Step in Structural Confirmation

Principle & Causality: Mass spectrometry is the quintessential first step in structural analysis, as it directly measures the molecular weight of the compound, providing the most fundamental piece of information: the molecular formula.[5] For nitrophenoxypyridine derivatives, electron ionization (EI) is a common technique that not only yields the molecular ion peak but also induces reproducible fragmentation, which serves as a molecular fingerprint and offers clues to the compound's structure.[6] The presence of a chlorine or bromine atom, if applicable, would be readily identified by its characteristic isotopic pattern.[7]

Data Interpretation & Comparative Insights: The key information derived from MS includes the molecular ion peak (M⁺) and the fragmentation pattern. The "Nitrogen Rule" is a useful heuristic: a molecule with an odd number of nitrogen atoms will typically have an odd nominal molecular weight, which is consistent for nitrophenoxypyridine derivatives (containing three nitrogens if we consider the nitro group and the pyridine ring).[5][8]

The fragmentation of these molecules is predictable. The ether linkage is a common point of cleavage, as is the loss of the nitro group or its components.[6]

Table 1: Expected MS Fragmentation for a Representative Derivative (e.g., 2-(4-Nitrophenoxy)pyridine)

Fragment Ion	m/z (Expected)	Description of Loss	Causality / Implication
[M]⁺	214	Molecular Ion	Confirms the molecular weight of C₁₁H₈N₂O₃.
[M-NO₂]⁺	168	Loss of a nitro group (•NO₂)	A characteristic fragmentation for nitroaromatic compounds.[6][9]
[M-O]⁺	198	Loss of an oxygen atom	Can occur from the nitro group.
[C₅H₄N]⁺	78	Pyridyl cation	Cleavage of the C-O ether bond.
[C₆H₄NO₂]⁺	122	Nitrophenoxy cation	Cleavage of the C-O ether bond.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a 1 mg/mL stock solution of the purified nitrophenoxypyridine derivative in a volatile solvent such as acetone or ethyl acetate.[6]

• GC Instrument Setup:

  • Column: Use a medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane).[4]

  • Injector: Set temperature to 250 °C.

  • Carrier Gas: Use Helium at a constant flow of 1 mL/min.

  • Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 15 °C/min. Hold at 280 °C for 10 minutes. This program should be optimized for the specific derivative's volatility.[6]

• MS Instrument Setup:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

  • Ion Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 400 to ensure capture of both small fragments and the molecular ion.[6]

• Data Analysis: Identify the peak corresponding to the compound based on its retention time. Analyze the corresponding mass spectrum to identify the molecular ion and major fragment peaks, comparing them to predicted pathways.[6]

Infrared (IR) Spectroscopy: Identifying the Functional Groups

Principle & Causality: Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule.[10] It is an exceptionally powerful and rapid technique for identifying the presence of key functional groups. For nitrophenoxypyridine derivatives, IR spectroscopy provides definitive evidence for the nitro group (NO₂), the aromatic rings (C=C stretches), and the aryl ether linkage (C-O-C). The high polarity of the N-O bonds results in very strong and characteristic absorption bands, making the nitro group one of the easiest functional groups to identify.[11][12]

Data Interpretation & Comparative Insights: The IR spectrum of a nitrophenoxypyridine will be a composite of absorptions from the nitro group and the two aromatic rings. The most diagnostic signals are the two N-O stretching bands.

Table 2: Characteristic IR Absorption Bands for Nitrophenoxypyridine Derivatives

Vibrational Mode	Typical Wavenumber (cm⁻¹)	Intensity	Structural Implication
Aromatic C-H Stretch	3100-3000	Medium-Weak	Presence of aromatic rings.
Asymmetric NO₂ Stretch	1550-1475	Strong	Confirms the presence of the nitro group. Conjugation with the aromatic ring shifts this to a lower frequency compared to aliphatic nitro compounds.[11][13]
Symmetric NO₂ Stretch	1360-1290	Strong	The second key indicator for the nitro group.[11][13]
Aromatic C=C Stretch	1600-1450	Medium	Skeletal vibrations of both the pyridine and benzene rings.
Aryl Ether C-O-C Stretch	1250-1180	Strong	Asymmetric stretch indicative of the ether linkage.

Experimental Protocol: Attenuated Total Reflectance (ATR-FTIR)

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty crystal.

• Sample Preparation: Place a small amount of the solid, purified nitrophenoxypyridine derivative directly onto the ATR crystal.[4]

• Data Acquisition: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Analysis: Process the spectrum (background correction, ATR correction if necessary). Identify the key absorption bands and assign them to the corresponding functional groups using correlation tables.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Molecular Skeleton

Principle & Causality: NMR spectroscopy is arguably the most powerful tool for the complete structural elucidation of organic molecules in solution.[3] It provides detailed information about the chemical environment, connectivity, and spatial relationships of ¹H and ¹³C atoms. For nitrophenoxypyridine derivatives, ¹H NMR reveals the substitution pattern on both aromatic rings, while ¹³C NMR identifies all unique carbon environments. 2D NMR techniques like COSY and HMBC are then used to unambiguously connect the pieces and confirm the overall structure.[14]

Data Interpretation & Comparative Insights: The chemical shifts in ¹H NMR are highly informative. Protons on the pyridine ring are typically deshielded (appear at higher ppm) due to the electron-withdrawing effect of the nitrogen atom, especially the α-protons.[14] The nitro group on the phenoxy ring also acts as a strong electron-withdrawing group, deshielding the protons on that ring, particularly those ortho and para to it.

Table 3: Expected ¹H and ¹³C NMR Chemical Shifts for 2-(4-Nitrophenoxy)pyridine (in CDCl₃)

Atom(s)	Technique	Expected Chemical Shift (δ, ppm)	Rationale / Key Features
Pyridine H (α to N)	¹H NMR	~8.2-8.5	Most deshielded pyridine proton due to proximity to the electronegative nitrogen.[14]
Pyridine H (other)	¹H NMR	~7.0-7.8	Chemical shifts and coupling patterns (ortho, meta, para coupling) will reveal the substitution pattern.[14]
Phenoxy H (ortho to NO₂)	¹H NMR	~8.1-8.3	Deshielded due to the strong electron-withdrawing effect of the nitro group.
Phenoxy H (meta to NO₂)	¹H NMR	~7.0-7.2	Less affected by the nitro group.
Pyridine C (α to N)	¹³C NMR	~160-165	Highly deshielded due to the adjacent nitrogen.[14]
Pyridine C (other)	¹³C NMR	~110-145	Specific shifts depend on position relative to nitrogen and the ether linkage.
Phenoxy C (ipso to O)	¹³C NMR	~150-160	Carbon attached to the ether oxygen.
Phenoxy C (ipso to NO₂)	¹³C NMR	~140-145	Carbon attached to the nitro group.

Experimental Protocol: 1D and 2D NMR

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5-mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00) if the solvent does not provide a reliable reference peak.[7]

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are required.[7]

• 2D NMR Acquisition (if needed): If assignments are ambiguous, acquire 2D spectra.

  • COSY (Correlation Spectroscopy): Identifies ¹H-¹H spin-spin coupling, revealing which protons are adjacent to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C nuclei.

  • HMBC (Heteronuclear Multiple Bond Correlation): Correlates ¹H and ¹³C nuclei over two to three bonds, crucial for identifying connectivity across quaternary carbons and heteroatoms.

• Data Analysis: Process the spectra (Fourier transform, phase correction, baseline correction). Integrate the ¹H signals to determine proton ratios. Assign all peaks based on chemical shifts, coupling constants, and 2D correlations.

UV-Visible (UV-Vis) Spectroscopy: Probing the Conjugated System

Principle & Causality: UV-Vis spectroscopy measures the absorption of light resulting from electronic transitions within a molecule, typically from π to π* orbitals in conjugated systems.[5][15] For nitrophenoxypyridine derivatives, the two aromatic rings and the nitro group form an extended chromophore. UV-Vis spectroscopy provides information about this conjugated system. The position of the maximum absorbance (λ_max) is characteristic of the overall electronic structure.[3] While not as structurally detailed as NMR or MS, it is an excellent technique for quantitative analysis via the Beer-Lambert law and for monitoring reactions.[4]

Data Interpretation & Comparative Insights: One would expect to see absorption bands corresponding to the π → π* transitions of the substituted benzene and pyridine rings. For example, pyridine itself has absorption maxima around 254 nm.[16] The presence of the nitrophenoxy group will cause a bathochromic (red) shift to longer wavelengths. For instance, 4-nitrophenol shows a λ_max around 317 nm, which shifts to ~400 nm upon deprotonation to the phenolate ion.[17] The spectrum of a nitrophenoxypyridine derivative will reflect this extended conjugation.

Table 4: Expected UV-Vis Absorption for Nitrophenoxypyridine Derivatives

Transition Type	Expected λ_max (nm)	Solvent	Structural Origin
π → π	~250-270	Ethanol	Localized transitions within the pyridine and benzene rings.
π → π	~300-340	Ethanol	Transition involving the entire conjugated system, including the nitro group.

Experimental Protocol: UV-Vis Spectroscopy

• Solvent Selection: Choose a UV-grade solvent that does not absorb in the region of interest (typically >220 nm). Ethanol, methanol, or acetonitrile are common choices.[4]

• Sample Preparation: Prepare a stock solution of the derivative with a precisely known concentration. Dilute this stock solution to prepare a sample with an absorbance in the optimal range (0.2-1.0 AU), typically in the micromolar concentration range.

• Instrument Setup: Use a matched pair of quartz cuvettes—one for the solvent blank and one for the sample.

• Data Acquisition: Calibrate the spectrophotometer by running a baseline with the solvent blank. Record the absorption spectrum of the sample over a range of 200-500 nm.[4]

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λ_max). If the concentration and path length are known, the molar absorptivity (ε) can be calculated using the Beer-Lambert Law (A = εbc).

Synergistic Data Interpretation: Assembling the Final Structure

No single technique provides the complete picture. The power of this analytical workflow lies in the synergy between the methods. MS provides the molecular formula, IR confirms the functional groups, NMR maps the atom-by-atom connectivity, and UV-Vis characterizes the electronic system. The logical process of combining this data is key to an unambiguous structural assignment.

Caption: Logical flow for synergistic interpretation of spectroscopic data for structure elucidation.

By following this comprehensive and self-validating workflow, researchers can confidently determine the structure and purity of novel nitrophenoxypyridine derivatives, paving the way for further investigation into their chemical and biological properties.

References

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• Julius, L. G., et al. (2023). Synthesis, characterization, molecular docking, and cytotoxicity study of ruthenium (II/III) polypyridyl complexes. ResearchGate. Retrieved from [Link]

• Ibrahim, H. A., et al. (2022). SYNTHESIS AND CHARACTERIZATION OF SOME NEW NITRONES DERIVATIVES AND SCREENING THEIR BIOLOGICAL ACTIVITIES. ZANCO Journal of Pure and Applied Sciences, 34(6). Retrieved from [Link]

• ResearchGate. (n.d.). Growth and characterization of nitrophenol complexes with piperazine and pyridine derivatives. ResearchGate. Retrieved from [Link]

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• Royal Society of Chemistry. (2025). Synthesis and characterization of a nitrophenol disubstituted BODIPY halochromic probe. Royal Society of Chemistry. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Pyridine Derivatives in Focus: The Significance of 4-Chloro-3-nitropyridine. NINGBO INNO PHARMCHEM CO.,LTD. Retrieved from [Link]

• Utah Tech University. (n.d.). Characterizing Compounds by Infrared Spectroscopy (IR). Utah Tech University. Retrieved from [Link]

• Shlyapochnikov, V. A., & Semenov, S. S. (1970). IR spectra of nitro compounds. Russian Chemical Bulletin, 19(9), 1994-1996. Retrieved from [Link]

• Waters. (n.d.). Versatile LC-MS/MS Solutions for the Evolving Bioanalysis Landscape. Waters. Retrieved from [Link]

• Li, Y., et al. (2011). Synthesis and Cytotoxic Evaluation of Novel N-Methyl-4-phenoxypicolinamide Derivatives. Molecules, 16(6), 4863-4873. Retrieved from [Link]

• NextSDS. (n.d.). 2-((4-NITROPHENOXY)METHYL)PYRIDINE — Chemical Substance Information. NextSDS. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives. ResearchGate. Retrieved from [Link]

• Bakke, B. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online. Retrieved from [Link]

• ResearchGate. (n.d.). (A) UV-vis spectra for 4-nitrophenol (blue line) and 4-nitrophenoxide (red line) solutions. ResearchGate. Retrieved from [Link]

• Yildiz, M., et al. (2021). Synthesis, X-ray crystal structure, IR and Raman spectroscopic analysis, quantum chemical computational and molecular docking studies on hydrazone-pyridine compound: As an insight into the inhibitor capacity of main protease of SARS-CoV2. Journal of Molecular Structure, 1225, 129115. Retrieved from [Link]

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Safety & Regulatory Compliance

Advanced Safety and Logistical Guide for Handling 3-(3-Nitrophenoxy)pyridine

Executive Summary

Handling complex organic intermediates like 3-(3-Nitrophenoxy)pyridine (CAS: 28232-52-2) requires a safety paradigm that goes beyond standard laboratory precautions. As a critical building block in drug development and organic synthesis, this compound presents a dual-hazard profile: the severe mucosal and ocular irritability typical of pyridine derivatives[1], combined with the insidious systemic toxicity and metabolic reactivity of nitroaromatic compounds[2].

This guide provides drug development professionals and research scientists with a self-validating, mechanistically grounded framework for Personal Protective Equipment (PPE) selection, operational handling, and waste logistics. By understanding the causality behind these safety measures, laboratories can establish robust protocols that protect personnel and ensure regulatory compliance.

Mechanistic Toxicology: The "Why" Behind the PPE

Standard latex or thin nitrile gloves are insufficient for handling 3-(3-Nitrophenoxy)pyridine. To understand why, we must examine the compound's structural behavior in biological systems.

Nitroaromatic compounds are highly lipophilic, allowing them to rapidly bypass the stratum corneum (the skin's primary barrier) and enter the systemic circulation[3]. Once absorbed, the nitro group (-NO₂) undergoes sequential enzymatic reduction driven by intracellular nitroreductases[2]. This process generates highly reactive electrophilic intermediates—specifically nitroso (-NO) and hydroxylamino (-NHOH) derivatives[2]. These intermediates covalently bind to DNA and cellular macromolecules, leading to potent mutagenic effects and cellular toxicity[2]. Furthermore, pyridine derivatives are known to release hazardous fumes that require strict inhalation controls[1].

Metabolic reduction pathway of nitroaromatics illustrating the critical need for systemic PPE.

Quantitative PPE Specifications Matrix

To mitigate the specific lipophilic and reactive risks outlined above, the following PPE specifications must be strictly adhered to when handling 3-(3-Nitrophenoxy)pyridine in either powder or solution form[4],[5].

PPE Category	Specification / Material	Mechanistic Justification	Replacement Schedule
Hand Protection	Butyl Rubber (≥0.5mm) or Heavy-Duty Nitrile	Prevents permeation of highly lipophilic nitroaromatic compounds[4].	Immediately upon contamination or after 4 hours.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Pyridine derivatives cause severe ocular irritation and corneal damage[1].	Inspect before each use; replace if scratched.
Body Protection	Flame-Retardant Lab Coat (Nomex/Cotton)	Mitigates risk of skin absorption and protects against localized reactions[2].	Wash weekly; replace immediately if contaminated.
Respiratory	NIOSH N95/P100 (Powder) or Organic Vapor (Solution)	Prevents inhalation of toxic aerosols or fumes during active transfer[5].	Replace cartridges per manufacturer schedule.

Standard Operating Procedure (SOP): Safe Handling Workflow

Every action taken when handling hazardous intermediates must be self-validating. Do not proceed to the next step unless the current step's validation check is successful.

Step 1: Workspace Validation & Environmental Control

• Action: Conduct all handling inside a certified chemical fume hood[1].

• Validation: Verify negative pressure by observing the inward flow indicator (target face velocity: 80-100 fpm). Ensure the workspace is completely free of strong bases (e.g., NaOH, KOH) and reducing agents, as nitroaromatics can react violently or detonate in their presence[6].

Step 2: Systematic PPE Donning

• Action: Don the flame-retardant lab coat, ensuring cuffs are pulled down. Don ANSI Z87.1 goggles. Wash hands, dry thoroughly, and apply a thin inner layer of disposable nitrile gloves, followed by outer Butyl rubber gloves[4].

• Validation: Perform a visual and tactile inspection of the outer gloves. Inflate them slightly with trapped air to check for micro-tears.

Step 3: Chemical Manipulation

• Action: Use non-sparking spatulas (e.g., PTFE-coated or ceramic) to weigh or transfer the compound. Avoid friction, grinding, or impact, which can generate localized heat or static discharge[2].

• Validation: Ensure no visible dust or aerosol is generated outside the immediate weighing vessel. Keep the source container tightly sealed immediately after extraction.

Step 4: Doffing and Decontamination

• Action: Remove the outer Butyl gloves using the "beak method" (pinching the exterior of the glove at the wrist and pulling it inside out) to guarantee zero skin contact with the exterior surface.

• Validation: Hands must be washed thoroughly with soap and water immediately after removing the inner gloves[5].

Emergency Spill Response & Decontamination

In the event of a spill, rapid containment is necessary to prevent aerosolization of the powder or spread of the solvent.

Step-by-step emergency spill response workflow for hazardous nitroaromatic pyridine derivatives.

Spill Response Protocol:

• Evacuate and Assess: Immediately alert nearby personnel. If the spill occurs outside a fume hood, evacuate the immediate area to allow aerosols to settle.

• Upgrade PPE: Don a half-mask respirator with P100/Organic Vapor cartridges before re-entering the spill zone.

• Containment: Do NOT use combustible materials (like paper towels) for initial containment. Cover the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite[4].

• Collection: Use non-sparking tools to sweep the absorbed mixture into a heavy-duty, sealable hazardous waste container.

• Decontamination: Wipe the surface with a compatible organic solvent (e.g., a small amount of methanol or ethanol) to dissolve residual lipophilic traces, followed by a thorough wash with soapy water.

Waste Disposal & Logistical Planning

Improper disposal of nitroaromatic compounds is a leading cause of laboratory secondary incidents.

• Chemical Segregation (Critical): 3-(3-Nitrophenoxy)pyridine waste must never be mixed with alkaline waste streams (e.g., hydroxide washes) or reducing agents (e.g., sodium borohydride, hydrides, sulfides). Aromatic nitro compounds act as oxidizing agents and can initiate vigorous, exothermic reactions or detonations when exposed to these incompatible chemicals[6].

• Container Specifications: Collect all solid and liquid waste in dedicated, clearly labeled High-Density Polyethylene (HDPE) containers. Glass should be avoided for primary waste collection due to the risk of pressurization or impact breakage.

• Labeling: Waste containers must be explicitly labeled: "Hazardous Waste: Nitroaromatic Pyridine Derivative - Toxic/Irritant. DO NOT MIX WITH BASES OR REDUCING AGENTS."

• Storage Logistics: Store sealed waste containers in a cool, dry, well-ventilated secondary containment tray away from direct sunlight and heat sources until collection by a licensed environmental health and safety (EHS) disposal team[2].

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines ACS Publications[Link]

• Characterization of Room-Temperature Ionic Liquids to Study the Electrochemical Activity of Nitro Compounds MDPI[Link]

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